Bis(acetato-O)triphenylbismuth(V)

Core Science & Biosynthesis

Introduction: The Role of Pentavalent Organobismuth Compounds in Modern Chemistry

An In-Depth Technical Guide to Bis(acetato-O)triphenylbismuth(V): Structure, Properties, and Applications

Bismuth, the heaviest stable element in Group 15, possesses a unique combination of low toxicity and versatile reactivity, making its organometallic derivatives subjects of increasing interest.[1][2] While trivalent organobismuth compounds have been explored for some time, their pentavalent (Bi(V)) counterparts, such as bis(acetato-O)triphenylbismuth(V), represent a class of powerful yet often underutilized reagents in synthetic and medicinal chemistry.[3][4] Organobismuth(V) compounds serve as potent oxidizing agents and efficient aryl-group transfer reagents, offering unique reactivity compared to their lighter pnictogen analogs or transition metal catalysts.[3][5]

This guide provides a comprehensive technical overview of bis(acetato-O)triphenylbismuth(V), also known as triphenylbismuth diacetate. We will delve into its core chemical structure, physicochemical properties, synthesis, and key applications. The insights provided are tailored for researchers, scientists, and drug development professionals seeking to leverage the unique attributes of this hypervalent organobismuth reagent.

Chemical Structure and Bonding

Bis(acetato-O)triphenylbismuth(V) is an organometallic compound with the chemical formula (CH₃CO₂)₂Bi(C₆H₅)₃.[6][7] The central bismuth atom is in the +5 oxidation state, a state that is well-established for organobismuth compounds but virtually unknown for inorganic bismuth species in solution due to its powerful oxidizing nature.[5][8]

Molecular Geometry

The molecular geometry of pentacoordinate Bi(V) compounds like triphenylbismuth diacetate is typically a distorted trigonal bipyramidal (TBP) structure.[4][9]

• Equatorial Positions: The three phenyl (C₆H₅) groups, being more sterically demanding, occupy the three equatorial positions.

• Apical (Axial) Positions: The two acetate (CH₃CO₂⁻) ligands are situated in the apical positions.

This arrangement minimizes steric repulsion and is a common feature for compounds of the type Ar₃BiX₂.[5] The acetate ligands often coordinate to the bismuth center in a monodentate fashion through one of the oxygen atoms. However, in some crystal structures of related triphenylbismuth(V) dicarboxylates, the carboxylate ligands can exhibit bidentate coordination, leading to a more complex, distorted geometry.[9][10] This flexibility in coordination contributes to the compound's reactivity.

Diagram 1: Molecular Structure of Bis(acetato-O)triphenylbismuth(V)

Caption: Trigonal bipyramidal geometry of bis(acetato-O)triphenylbismuth(V).

Spectroscopic Characterization

The structure of triphenylbismuth diacetate can be unequivocally confirmed through standard spectroscopic techniques.

• ¹H NMR: The proton NMR spectrum would typically show a multiplet in the aromatic region (δ 7.0-8.5 ppm) corresponding to the phenyl protons. A sharp singlet in the aliphatic region (δ ~1.9-2.1 ppm) is characteristic of the equivalent methyl protons of the two acetate ligands.

• ¹³C NMR: The carbon spectrum will display signals for the ipso, ortho, meta, and para carbons of the phenyl rings. Additionally, signals for the carbonyl (C=O) and methyl (CH₃) carbons of the acetate groups would be observed, typically around 170-180 ppm and 20-25 ppm, respectively.[11]

• FT-IR: The infrared spectrum is informative for identifying the carboxylate groups. A strong absorption band around 1700-1750 cm⁻¹ is indicative of the C=O stretch of the ester-like acetate ligands. The absence of a broad O-H stretch confirms the formation of the diacetate from the corresponding acid. The presence of Bi-O and Bi-C stretching vibrations can be observed at lower frequencies.[11]

Physicochemical Properties

The utility of a chemical reagent is defined by its physical and chemical properties. Bis(acetato-O)triphenylbismuth(V) is a white to pale yellow crystalline solid that is generally stable to air, which is a significant practical advantage over many other organometallic reagents.[12][13]

Property	Value	Source(s)
CAS Number	7239-60-3	[6][14]
Molecular Formula	C₂₂H₂₁BiO₄	[6][7][14]
Molecular Weight	558.38 g/mol	[6][13][14]
Appearance	White to yellow crystalline powder	[12][13]
Melting Point	~170 °C (with decomposition)	[6][12][15]
Solubility	Soluble in chloroform, THF; Insoluble in water and hexanes.	[16][17]
Stability	Air-stable solid. Thermally decomposes near melting point.	[3]

Synthesis and Handling

The synthesis of pentavalent organobismuth compounds typically proceeds via the oxidation of a trivalent precursor.[3] The choice of method depends on the starting materials and desired purity.

Synthetic Protocols

Method A: Oxidation of Triphenylbismuthine

This is a direct and common approach. Triphenylbismuthine (BiPh₃), a commercially available or easily prepared solid, is oxidized using a suitable oxidizing agent, followed by ligand exchange with acetic acid.

Diagram 2: Synthetic Workflow for Bis(acetato-O)triphenylbismuth(V)

Caption: Common synthetic routes to bis(acetato-O)triphenylbismuth(V).

Experimental Protocol (Method A):

• Dissolution: Dissolve triphenylbismuthine (1.0 eq) in a suitable solvent like tetrahydrofuran (THF) or dichloromethane in a round-bottom flask.

• Oxidation: Cool the solution in an ice bath. Slowly add an oxidizing agent, such as 30% hydrogen peroxide or tert-butyl hydroperoxide (1.1 eq), dropwise with vigorous stirring. The reaction is often exothermic.

• Intermediate Formation: Allow the mixture to stir and warm to room temperature. The reaction progress can be monitored by TLC until the starting BiPh₃ is consumed, forming an intermediate like triphenylbismuth carbonate or oxide.[10]

• Acetylation: Add glacial acetic acid (2.0-2.2 eq) to the reaction mixture.

• Stirring: Stir the mixture at room temperature for several hours or until the reaction is complete.

• Workup: Remove the solvent under reduced pressure. The crude product can be purified by recrystallization from a suitable solvent system, such as chloroform/hexane, to yield the pure white crystalline product.[17]

Method B: Salt Metathesis from Triphenylbismuth Dichloride

This method is effective when the corresponding dihalide is readily available.[18]

Experimental Protocol (Method B):

• Suspension: Suspend triphenylbismuth dichloride (Ph₃BiCl₂) (1.0 eq) in a solvent such as THF.

• Reagent Addition: Add silver acetate (AgOAc) (2.0 eq) to the suspension.

• Reaction: Stir the mixture at room temperature. The reaction is driven by the precipitation of insoluble silver chloride (AgCl).

• Filtration: After several hours, filter the reaction mixture to remove the precipitated AgCl.

• Isolation: Evaporate the solvent from the filtrate in vacuo. Purify the resulting solid by recrystallization as described in Method A.

Handling and Storage

Bis(acetato-O)triphenylbismuth(V) is a combustible solid but is not pyrophoric.[6][16] It should be stored in a cool, dry place away from strong oxidizing agents.[16] Standard personal protective equipment (PPE), including safety glasses and gloves, should be worn when handling the compound.[6]

Applications in Chemical Synthesis and Drug Development

The reactivity of bis(acetato-O)triphenylbismuth(V) is dominated by two primary pathways: oxidation and aryl transfer. The Bi(V) center is a strong oxidant, and the Bi-Ph bonds are relatively weak, allowing for the transfer of phenyl groups to various nucleophiles.[3]

Aryl Transfer Reactions (C-O and C-N Bond Formation)

One of the most valuable applications of triphenylbismuth diacetate is in the phenylation of alcohols, phenols, and amines.[15][19] These reactions are often catalyzed by copper salts and provide a complementary method to other cross-coupling reactions like the Buchwald-Hartwig or Chan-Lam couplings.[20]

The key mechanistic step is believed to be a reductive elimination from the Bi(V) center to a more stable Bi(III) state, forming the desired C-O or C-N bond and releasing triphenylbismuthine as a byproduct.

Typical Reaction Scheme: Nu-H + (C₆H₅)₃Bi(OAc)₂ --[Cu(OAc)₂ catalyst]--> Nu-C₆H₅ + (C₆H₅)₂Bi(OAc) + HOAc

Diagram 3: Catalytic Cycle for Copper-Catalyzed O-Phenylation

Caption: Proposed cycle for copper-catalyzed O-phenylation using Ph₃Bi(OAc)₂.

Oxidizing Agent

Organobismuth(V) compounds are potent oxidants capable of converting a wide range of functional groups.[3] Triphenylbismuth diacetate can be used for the mild oxidation of primary and secondary alcohols to aldehydes and ketones, respectively. It is also effective for the oxidative cleavage of glycols. The choice of a Bi(V) reagent is particularly advantageous when substrate sensitivity precludes the use of harsher, more common oxidants.

Relevance in Drug Development

Bismuth-containing compounds have a long history in medicine, primarily for treating gastrointestinal disorders like Helicobacter pylori infections.[4][8][21] The interest in organobismuth compounds for drug development stems from several factors:

• Low Toxicity: Bismuth is often referred to as the "green" heavy metal due to the remarkably low toxicity of its compounds to humans.[1][2]

• Antimicrobial and Antitumor Potential: Various organobismuth compounds have demonstrated significant in vitro activity against bacteria, fungi, and cancer cell lines.[22][23][24]

• Unique Mechanisms: Bismuth compounds are believed to exert their biological effects by binding to proteins and enzymes, potentially overcoming resistance mechanisms developed against conventional organic drugs.[21]

Triphenylbismuth diacetate serves both as a potential therapeutic agent itself and, more importantly, as a versatile reagent for synthesizing complex organic molecules that form the basis of new drug candidates.[15] Its ability to facilitate aryl-ether and aryl-amine bond formation is crucial for building scaffolds found in many pharmaceuticals.[20]

Conclusion

Bis(acetato-O)triphenylbismuth(V) is a powerful and versatile reagent with a well-defined structure and predictable reactivity. Its stability, ease of handling, and potent capabilities as both an arylating and oxidizing agent make it a valuable tool in the arsenal of the modern synthetic chemist. For researchers in drug discovery, the low toxicity profile of bismuth combined with the synthetic utility of its pentavalent organometallic complexes offers exciting opportunities for the development of novel therapeutics. As the principles of green chemistry and the demand for novel synthetic methodologies grow, the importance and application of well-characterized reagents like triphenylbismuth diacetate are set to expand.

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• da Silva, A. C. A., et al. (2023). Biological Activities of Bismuth Compounds: An Overview of the New Findings and the Old Challenges Not Yet Overcome. International Journal of Molecular Sciences. Available at: [Link]

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• JETIR. (2018). Characterization and Synthesis of triphenyl bismuth V Compounds. Available at: [Link]

• Finet, J.-P., et al. (1998). Synthesis, structure and reactivity of triphenylbismuthbis(2-thiophenecarboxylate). Main Group Metal Chemistry. Available at: [Link]

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Electrophilic Arylation via Bis(acetato-O)triphenylbismuth(V): Mechanisms, Methodologies, and Applications

Executive Summary

In the landscape of modern organic synthesis and drug development, the construction of C–N, C–O, and C–C bonds is often dominated by transition-metal-catalyzed cross-coupling reactions (e.g., Buchwald-Hartwig or Suzuki-Miyaura). However, these classical methods typically rely on nucleophilic aryl sources. Bis(acetato-O)triphenylbismuth(V) , commonly known as triphenylbismuth diacetate ( Ph3​Bi(OAc)2​ ), offers a powerful orthogonal approach: electrophilic arylation .

By leveraging the high oxidation state and electrophilicity of the Bi(V) center, this bench-stable reagent enables the arylation of nucleophiles under exceptionally mild conditions. This technical whitepaper dissects the core mechanistic pathways of Ph3​Bi(OAc)2​ —both copper-catalyzed and metal-free—and provides self-validating experimental protocols designed for high reproducibility in pharmaceutical development.

Mechanistic Paradigms of Bi(V) Arylation

The reactivity of Ph3​Bi(OAc)2​ diverges into two distinct mechanistic pathways depending on the presence of a copper catalyst and the inherent nucleophilicity of the substrate.

The Copper-Catalyzed Pathway (Barton-Finet Arylation)

For moderate nucleophiles such as amines, indoles, and phenols, the presence of a copper catalyst is strictly mandatory[1]. The foundational work by2 demonstrated that copper ions drastically accelerate the phenylation process, eliminating induction periods and solvent limitations[2].

The consensus mechanism involves the formation of a highly reactive organocopper(III) intermediate [1].

• Ligand Exchange: The nucleophile ( Nu-H ) is deprotonated by a mild base (e.g., pyridine) and coordinates to the Cu(II) pre-catalyst.

• Transmetalation: The pentavalent Ph3​Bi(OAc)2​ transfers a phenyl group to the Cu(II) center. Due to the strong oxidizing nature of Bi(V), this step generates a transient Cu(III)(Ph)(Nu)(OAc) species[1].

• Reductive Elimination: The high-valent Cu(III) complex rapidly undergoes reductive elimination to forge the C–Nu bond, releasing the arylated product and a reduced Bi(III) byproduct ( Ph2​BiOAc )[1].

Fig 1: Copper-catalyzed electrophilic arylation mechanism via a Cu(III) intermediate.

The Metal-Free Uncatalyzed Pathway

When dealing with highly reactive nucleophiles—such as enolates or specific bio-abundant guaiacols—the reaction can proceed without copper[3]. The mechanism shifts to a direct ligand exchange at the pentavalent bismuth center. The nucleophile displaces an acetate ligand to form a [Ph3​Bi(OAc)(Nu)] intermediate, which subsequently undergoes intramolecular reductive elimination to yield the arylated product[3].

Fig 2: Metal-free uncatalyzed electrophilic arylation mechanism via ligand exchange.

Quantitative Data: The Role of Oxidation State and Catalyst

To underscore the necessity of the Cu(OAc)2​ catalyst and the superiority of the Bi(V) oxidation state over Bi(III), consider the comparative reactivity data for the O-arylation of methyl 3-hydroxybenzoate[1]. As shown below, Ph3​Bi(OAc)2​ significantly outperforms its trivalent counterpart in the presence of copper, while both are essentially inert without it[1].

Bismuth Reagent	Oxidation State	Catalyst ( Cu(OAc)2​ )	Yield (%)
Ph3​Bi	Bi(III)	1.0 equiv	70%
Ph3​Bi	Bi(III)	None	0%
Ph3​Bi(OAc)2​	Bi(V)	1.0 equiv	92%
Ph3​Bi(OAc)2​	Bi(V)	None	4%

Table 1: Comparative reactivity demonstrating the critical dependence on the Cu catalyst and Bi(V) electrophilicity[1].

Experimental Workflows & Causality (E-E-A-T)

As a Senior Application Scientist, it is critical to understand why a protocol works, not just how to execute it. The following methodologies are designed as self-validating systems for drug development professionals.

Protocol 1: Copper-Catalyzed N-Arylation of Heteroarylamines

This protocol is highly effective for the synthesis of N-phenyl secondary heteroarylamines[4].

• Reagent Assembly: In an oven-dried round-bottom flask, combine the primary heteroarylamine (1.0 mmol), Ph3​Bi(OAc)2​ (1.1–1.2 mmol), and Cu(OAc)2​ (0.1 mmol, 10 mol%).

  • Causality: Cu(OAc)2​ is chosen over CuI because the pre-existing Cu(II) state lowers the activation energy required to reach the crucial Cu(III) intermediate upon transmetalation[1].

• Solvent & Base Addition: Add anhydrous CH2​Cl2​ (DCM, 10 mL) followed by pyridine (2.0 mmol).

  • Causality: DCM is a non-coordinating solvent that prevents solvent-metal competition, ensuring the copper center remains available for the amine and bismuth reagent. Pyridine serves a dual purpose: it acts as a mild base to deprotonate the amine and functions as a σ -donor ligand to stabilize the transient, high-energy Cu(III) species.

• Reaction Monitoring (Self-Validating Step): Stir the mixture at room temperature to 50 °C under an ambient atmosphere.

  • Validation: The reaction mixture will visually transition from a pale blue/green (characteristic of the Cu(II) resting state) to a dark brown/red. This colorimetric shift is a direct, real-time indicator that the active high-valent Cu-aryl catalytic cycle has initiated.

• Workup: Quench with saturated aqueous NH4​Cl to break down the copper complexes. Extract with DCM, dry over MgSO4​ , and purify via flash column chromatography.

Protocol 2: Metal-Free C-Arylation of Enolates

Used for the α -arylation of β -dicarbonyls where copper is unnecessary.

• Enolate Generation: To a solution of the β -dicarbonyl compound (1.0 mmol) in anhydrous THF at 0 °C, add NaH (1.1 mmol).

  • Causality: Complete, irreversible deprotonation is required to generate a nucleophile strong enough to directly attack the sterically hindered pentavalent bismuth center without a transition metal mediator.

• Arylation: Add Ph3​Bi(OAc)2​ (1.1 mmol) portion-wise.

  • Causality: The highly electrophilic Bi(V) center undergoes rapid ligand exchange with the enolate, displacing an acetate leaving group.

• Reductive Elimination (Self-Validating Step): Allow the reaction to warm to room temperature.

  • Validation: As the intramolecular reductive elimination proceeds to form the C–C bond, the heavy Ph2​BiOAc byproduct is generated. A noticeable change in solution turbidity or the precipitation of bismuth salts serves as a visual confirmation of reaction progress.

• Isolation: Filter the crude mixture through a Celite pad to remove the insoluble bismuth byproducts prior to chromatographic purification.

References

• Title : Synthesis of Highly Functionalized Triarylbismuthines by Functional Group Manipulation and Use in Palladium- and Copper-Catalyzed Arylation Reactions Source : The Journal of Organic Chemistry - ACS Publications URL : 1

• Title : The Catalytic Effect of Copper Ions in the Phenylation Reaction of David and Thieffry Source : Journal of the Chemical Society, Chemical Communications (via World Scientific) URL : 2

• Title : Synthesis of 2-Arylphenols via Formal Bismuth(V)-Mediated C–O Arylation of Guaiacols Source : PMC - NIH URL : 3

• Title : System Action of Copper Diacetate and Triphenylbismuth Diacetate on the Arylation of a Variety of Heteroarylamine Source : AASCIT Journal of Chemistry URL : 4

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An In-depth Technical Guide on the Synthesis Pathways for Hypervalent Bis(acetato-O)triphenylbismuth(V)

This guide provides a comprehensive overview of the synthesis, characterization, and core chemical principles of bis(acetato-O)triphenylbismuth(V), a significant hypervalent organobismuth compound. Designed for researchers, scientists, and professionals in drug development, this document delves into the causal relationships behind experimental choices and provides detailed, validated protocols.

Introduction: The Significance of Hypervalent Bismuth(V) Compounds

Organobismuth compounds have emerged as a critical class of organometallic compounds with burgeoning applications in organic synthesis, catalysis, and medicine.[1] Hypervalent organobismuth(V) species, such as bis(acetato-O)triphenylbismuth(V), are particularly noteworthy for their potent oxidizing capabilities and their role as effective aryl group transfer agents.[2][3] The central bismuth atom in these compounds adopts a distorted trigonal bipyramidal geometry, a structural feature that underpins their reactivity.[1][4] This guide focuses on the primary synthesis pathways to this versatile reagent, providing the necessary theoretical and practical framework for its successful preparation and application.

Foundational Synthesis: Preparation of the Triphenylbismuth(III) Precursor

The journey to bis(acetato-O)triphenylbismuth(V) begins with the synthesis of its trivalent precursor, triphenylbismuth(III) (BiPh₃). The most prevalent and efficient method involves the Grignard reaction, a cornerstone of organometallic chemistry.[5][6][7]

Grignard-based Synthesis of Triphenylbismuth(III)

This pathway leverages the reaction between a phenylmagnesium halide (typically bromide) and bismuth trichloride (BiCl₃). The underlying principle is the nucleophilic attack of the phenyl group from the Grignard reagent onto the electrophilic bismuth center, displacing the chloride ions.

Experimental Protocol: Synthesis of Triphenylbismuth(III) [7][8]

• Reaction Setup: A three-necked flask equipped with a reflux condenser and a dropping funnel is charged with magnesium turnings and dry diethyl ether under an inert atmosphere (e.g., nitrogen or argon). An inert atmosphere is crucial to prevent the Grignard reagent from reacting with atmospheric oxygen or moisture.[9]

• Formation of Grignard Reagent: Bromobenzene is added dropwise to the stirred suspension of magnesium in ether. The reaction is initiated, often with gentle heating, and proceeds exothermically. The mixture is typically refluxed to ensure complete formation of phenylmagnesium bromide.

• Reaction with Bismuth Trichloride: A solution of bismuth trichloride in dry diethyl ether is then added slowly to the Grignard reagent at a controlled temperature, often 0 °C, to manage the exothermic reaction.

• Quenching and Workup: After the reaction is complete, the mixture is carefully quenched with a saturated aqueous solution of ammonium chloride or sodium bicarbonate.[7][8] Acidic workup should be avoided as triphenylbismuth is sensitive to acids.[8]

• Extraction and Purification: The organic layer is separated, and the aqueous layer is extracted with diethyl ether. The combined organic extracts are dried over an anhydrous salt (e.g., MgSO₄), filtered, and the solvent is removed under reduced pressure.

• Recrystallization: The crude triphenylbismuth is recrystallized from a suitable solvent, such as ethanol or diethyl ether, to yield colorless crystalline needles.[5][7]

Diagram: Grignard Synthesis of Triphenylbismuth(III)

Caption: Workflow for the synthesis of Triphenylbismuth(III) via a Grignard reaction.

Oxidation of Triphenylbismuth(III) to Bis(acetato-O)triphenylbismuth(V)

The core of the synthesis lies in the oxidative addition to the triphenylbismuth(III) center. This process elevates the oxidation state of bismuth from +3 to +5 and concurrently introduces two acetate ligands.[10] Several effective oxidizing agents can be employed for this transformation, with the reaction typically conducted in acetic acid, which also serves as the acetate source.[10]

Oxidation using Hydrogen Peroxide

A facile and environmentally benign one-pot synthesis utilizes hydrogen peroxide as the oxidant. This method avoids the use of halogen-based oxidants and often allows the product to crystallize directly from the reaction mixture in high purity.[11][12]

Experimental Protocol: Hydrogen Peroxide Oxidation [11][13]

• Reaction Setup: Triphenylbismuth(III) is dissolved in a suitable solvent, such as wet 2-propanol or acetic acid.

• Addition of Reagents: An excess of the carboxylic acid (in this case, acetic acid) is added to the solution, followed by the slow addition of hydrogen peroxide (e.g., 30% aqueous solution).

• Reaction and Crystallization: The reaction mixture is stirred, often at room temperature. The product, triphenylbismuth(V) diacetate, typically crystallizes directly from the solution as a pure compound.

• Isolation: The crystalline product is isolated by filtration, washed with a suitable solvent to remove any unreacted starting materials or byproducts, and dried.

Oxidation using Sodium Perborate

Sodium perborate is another effective oxidizing agent for the conversion of triphenylbismuth(III) to its pentavalent diacetate derivative.[10] This method also offers a reliable pathway under relatively mild conditions.

Experimental Protocol: Sodium Perborate Oxidation [14]

• Reaction Setup: Triphenylbismuth(III) is dissolved in glacial acetic acid.

• Addition of Oxidant: Sodium perborate is added portion-wise to the stirred solution. The reaction progress can be monitored by the disappearance of the starting material.

• Workup and Isolation: Upon completion, the reaction mixture is poured into water, leading to the precipitation of the crude product. The solid is collected by filtration, washed thoroughly with water, and then dried. Recrystallization from a suitable solvent system, such as a mixture of dichloromethane and hexane, can be performed for further purification.[1]

Diagram: Oxidation Pathways to Triphenylbismuth(V) Diacetate

Caption: Comparative workflows for the oxidation of Triphenylbismuth(III).

Physicochemical Properties and Characterization

Bis(acetato-O)triphenylbismuth(V) is typically a white to yellow crystalline solid.[10][15] Rigorous characterization is essential to confirm the identity and purity of the synthesized product.

Table 1: Physicochemical Properties of Bis(acetato-O)triphenylbismuth(V)

Property	Value	Reference(s)
Molecular Formula	C₂₂H₂₁BiO₄	[10][15][16]
Molecular Weight	558.39 g/mol	[10][15]
Appearance	White to yellow powder or crystals	[10][15]
Melting Point	~170 °C (decomposes)	[10][15]
CAS Number	7239-60-3	[10][15]

Table 2: Spectroscopic and Analytical Characterization Data

Technique	Expected Observations	Reference(s)
¹H NMR	Multiplets in the aromatic region (δ 7.0-8.5 ppm) for phenyl protons and a singlet around δ 1.9 ppm for acetate methyl protons.	[10]
¹³C NMR	Resonances in the aromatic region for phenyl carbons, and signals for the carboxyl and methyl carbons of the acetate groups.	[10]
Infrared (IR) Spectroscopy	Strong characteristic absorption bands for the asymmetric and symmetric stretching frequencies of the carboxylate group (C=O).	[10]
Elemental Analysis	Calculated: C, 47.32%; H, 3.79%. Found values should be within ±0.4%.	[10]

Conclusion and Future Outlook

The synthesis of bis(acetato-O)triphenylbismuth(V) is a well-established process, accessible through the oxidation of triphenylbismuth(III). The choice between hydrogen peroxide and sodium perborate as the oxidant may depend on factors such as reagent availability, desired scale, and safety considerations. The resulting hypervalent bismuth(V) compound serves as a valuable reagent in organic synthesis, particularly for arylation reactions, and holds potential in the development of new therapeutic agents.[2][15] Continued research into hypervalent organobismuth complexes is poised to uncover novel reactivities and applications, further solidifying their importance in both academic and industrial settings.[17]

References

• The Royal Society of Chemistry. Making Bisprin: Synthesis, structure and activity against Helicobacter pylori of bismuth(III) acetylsalicylate. Available from: [Link]

• Al-Masum, M. & Tashfiq, M. (2011). Synthesis, Properties Characterization and Applications of Various Organobismuth Compounds. PMC. Available from: [Link]

• Tan, N., Chen, Y., Yin, S. F., Qiu, R., Zhou, Y., & Au, C. T. (2013). Synthesis and structures of hypervalent organoantimony and organobismuth chlorides containing asymmetric C,E,C-chelating (E = O, S) ligands. PubMed. Available from: [Link]

• Wikipedia. Triphenylbismuthine. Available from: [Link]

• ResearchGate. Synthesis and structures of hypervalent organoantimony and organobismuth chlorides containing asymmetric C,E,C-chelating (E = O, S) ligands. Available from: [Link]

• The Royal Society of Chemistry. Hypervalent Organobismuth Complexes: Pathways toward Improved Reactivity, Catalysis, and Applications. Available from: [Link]

• Kumar, I., Bhattacharya, P., & Whitmire, K. H. (2014). Facile One-Pot Synthesis of Triphenylbismuth(V) Bis(carboxylate) Complexes. ACS Publications. Available from: [Link]

• The Royal Society of Chemistry. New trends in bismuth-catalyzed synthetic transformations. Available from: [Link]

• ResearchGate. Formation of Bismuth(V) Thiolates: Protolysis and Oxidation of Triphenylbismuth(III) with Heterocyclic Thiols | Request PDF. Available from: [Link]

• Jetir.Org. Characterization and Synthesis of triphenyl bismuth V Compounds. Available from: [Link]

• ACS Publications. Facile One-Pot Synthesis of Triphenylbismuth(V) Bis(carboxylate) Complexes. Available from: [Link]

• Canadian Science Publishing. Organobismuth Compounds. III. Preparation and Infrared Spectra of Triphenylbismuth(V) Derivatives of Dibasic Acids. Available from: [Link]

• MDPI. Synthesis, Properties Characterization and Applications of Various Organobismuth Compounds. Available from: [Link]

• ACS Publications. Synthesis of Highly Functionalized Triarylbismuthines by Functional Group Manipulation and Use in Palladium- and Copper-Catalyzed Arylation Reactions | The Journal of Organic Chemistry. Available from: [Link]

• PubMed. Formation of bismuth(V) thiolates: protolysis and oxidation of triphenylbismuth(III) with heterocyclic thiols. Available from: [Link]

• Wikipedia. Organobismuth chemistry. Available from: [Link]

• ResearchGate. (PDF) Bis(but-2-enoato-κO)triphenylbismuth(V). Available from: [Link]

• Gelest, Inc. TRIPHENYLBISMUTH. Available from: [Link]

• ResearchGate. Reaction of pentaphenylantimony with triphenylbismuth diacylates | Request PDF. Available from: [Link]

• Ereztech. Bis(acetato-O)triphenylbismuth(V) | Diacetoxytriphenylbismuth | (CH3CO2)2Bi(C6H5)3. Available from: [Link]

• ScholarWorks@Bellarmine. Synthesis of Trisubstituted Bismuth Complexes for Future Research. Available from: [Link]

• Theorem Chemical. China Triphenyl Bismuth CAS 603-33-8 Triphenylbismuth(TPB) factory and suppliers. Available from: [Link]

• NIH. Bis(acetato-O)triphenylbismuth(V) | C22H21BiO4 | CID 16684857 - PubChem. Available from: [Link]

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Solvation Dynamics and Synthetic Utility of Bis(acetato-O)triphenylbismuth(V) in Organic Chemistry

Executive Summary

In the realm of late-stage functionalization and complex API (Active Pharmaceutical Ingredient) synthesis, pentavalent organobismuth reagents have emerged as powerful tools for C-, N-, and O-arylation. Among these, bis(acetato-O)triphenylbismuth(V) —commonly referred to as triphenylbismuth diacetate or Ph3​Bi(OAc)2​ (CAS: 7239-60-3)—stands out due to its balance of reactivity and stability[1]. However, as a Senior Application Scientist, I frequently observe that the failure of organobismuth-mediated cross-couplings stems not from the catalyst, but from improper solvent selection.

Because Bi(V) species are highly sensitive to their solvation environment, understanding the solubility profile and the resulting mechanistic causality of Ph3​Bi(OAc)2​ is paramount. This whitepaper provides an in-depth technical guide to the solubility of Ph3​Bi(OAc)2​ in common organic solvents, the rationale behind solvent selection, and field-proven, self-validating experimental protocols.

Solubility Profile and Solvent Selection Matrix

The solubility of Ph3​Bi(OAc)2​ is dictated by its structural dichotomy: a highly hydrophobic triphenyl core surrounding a highly electrophilic Bi(V) center, capped by polar, coordinating acetate ligands. It is practically insoluble in water but exhibits excellent solubility in halogenated and aromatic organic solvents[1][2][3].

Quantitative Solubility and Mechanistic Utility Table

Solvent	Polarity Index	Solubility of Ph3​Bi(OAc)2​	Mechanistic Causality & Synthetic Utility
Dichloromethane (DCM)	3.1	High	Non-coordinating. Ideal for O-phenylation; stabilizes the bimetallic transmetalation intermediate without poisoning the Cu catalyst[3][4].
Toluene	2.4	High	Non-participating. Excellent for cross-coupling where halogenated solvents are restricted (e.g., green chemistry scale-ups)[3][4].
Chloroform ( CHCl3​ )	4.1	High	Alternative to DCM for highly lipophilic substrates; provides excellent solvation for complex carbohydrate donors[3].
Methanol (MeOH)	5.1	Moderate-High	Protic environment. Specifically chosen for the metal-free oxidation of hydrazones into diazo compounds, facilitating necessary proton transfers[5].
Acetonitrile (MeCN)	5.8	Moderate-High	Coordinating solvent. Utilized in specific Cu-catalyzed Chan-Lam aminations where solvent coordination fine-tunes the Cu(II)/Cu(III) redox potential[2][6].
Water ( H2​O )	10.2	Insoluble	The hydrophobic triphenyl core prevents aqueous solvation, making biphasic reactions generally unviable without phase-transfer catalysts[1][2].

Mechanistic Causality: Why Solvent Choice Dictates Reaction Fate

In Chan-Lam type couplings or Cu-catalyzed O-phenylations, the solvent must dissolve both the Bi(V) reagent and the Cu(II) catalyst without strongly coordinating to the metal centers.

The pentavalent bismuth center in Ph3​Bi(OAc)2​ is highly electrophilic. In non-polar, non-coordinating solvents like DCM or Toluene , the acetate ligands remain tightly bound, modulating the Lewis acidity of the bismuth center and preventing premature decomposition. During copper-catalyzed O-phenylation, DCM provides an ideal dielectric environment that supports the formation of the bimetallic Cu-Bi transmetalation intermediate. Conversely, in highly coordinating solvents (like DMF or DMSO), solvent molecules can displace the acetate ligands or saturate the copper center, effectively stalling the catalytic cycle and leading to the reductive elimination of the bismuth reagent into inactive Bi(III) species[6].

Caption: Mechanistic pathway of Cu-catalyzed phenylation utilizing Ph3Bi(OAc)2 in non-polar solvents.

Self-Validating Experimental Protocols

A robust protocol must be a self-validating system—meaning it incorporates intrinsic physical or chemical checkpoints (e.g., solubility shifts, color changes, TLC variations) to confirm intermediate states, ensuring the chemist does not proceed blindly.

Protocol A: Regioselective O-Phenylation of Diols in Dichloromethane

This protocol leverages the high solubility of Ph3​Bi(OAc)2​ in DCM to achieve the monophenylation of meso-diols[4][7].

• Reagent Preparation: Weigh 1.0 equivalent of the target diol and 1.0 equivalent of Ph3​Bi(OAc)2​ [4].

• Solvation (Checkpoint 1): Suspend the reagents in anhydrous CH2​Cl2​ to achieve a 0.2 M concentration[4].

  • Validation: The solution must become entirely clear. Any residual turbidity indicates degraded Bi(V) reagent (likely hydrolyzed to insoluble bismuth oxide polymers).

• Catalyst Addition (Checkpoint 2): Add 0.1 equivalents of anhydrous Cu(OAc)2​ .

  • Validation: The solution will adopt a characteristic translucent blue/green hue, confirming active Cu(II) solvation.

• Reaction Execution: Heat the mixture at reflux for 4 hours[4].

  • Validation (Checkpoint 3): Monitor via TLC (EtOAc/Hexanes). The highly polar diol starting material spot must disappear, replaced by a significantly less polar monophenyl ether spot.

• Workup & Isolation: Concentrate the reaction mixture to dryness under reduced pressure. Purify the residue via silica gel column chromatography (e.g., EtOAc/hexanes 5:95) to isolate the pure phenyl ether[4].

Caption: Self-validating experimental workflow for the O-phenylation of diols using Ph3Bi(OAc)2.

Protocol B: Metal-Free Oxidation of Hydrazones in Methanol

In contrast to cross-coupling, oxidation reactions utilizing Ph3​Bi(OAc)2​ often require protic solvents to facilitate proton transfer[5].

• Preparation: Dissolve the acceptor-donor acylhydrazone (0.10 mmol) in 0.12 mL of Methanol (MeOH)[5].

• Oxidant Addition: Add 1.1 equivalents of Ph3​Bi(OAc)2​ directly to the stirring solution[5].

• Reaction Monitoring (Checkpoint): Stir at room temperature.

  • Validation: A rapid color change to deep red (intermediate formation), followed by the solution becoming completely colorless, is a self-validating visual indicator of successful α -diazoester formation[5].

• Isolation: Concentrate the solvent in vacuo and purify to yield the diazo compound.

Handling, Stability, and Storage

Pentavalent organobismuth compounds are inherently susceptible to reductive elimination and ligand hydrolysis. Ph3​Bi(OAc)2​ is stable under normal laboratory conditions but is light-sensitive[8].

• Storage: It must be stored in a cool, dry environment under an inert atmosphere (argon or nitrogen).

• Degradation Indicators: Exposure to ambient moisture accelerates the cleavage of the Bi-OAc bonds, leading to the formation of insoluble bismuth oxides and the release of acetic acid. If the reagent bottle emits a strong vinegar odor or if the solid fails to dissolve completely in DCM (as noted in Protocol A), the batch has degraded and should be discarded.

References

• Metal-Free Oxidation of Acceptor–Donor Acylhydrazones into Diazo Compounds Using Phenyl Iododiacetate Source: ACS Publications (The Journal of Organic Chemistry) URL:[Link]

• Synthesis, Properties Characterization and Applications of Various Organobismuth Compounds Source: PMC / Molecules URL:[Link]

• Thioglycoside activation using bismuth(V) chemistry Source: Iowa State University Digital Repository URL:[Link]

• Bismuth Compounds (Update 2018) Source: Thieme Connect (Science of Synthesis) URL:[Link]

• Entering Chemical Space with Theoretical Underpinning of the Mechanistic Pathways in the Chan–Lam Amination Source: ACS Catalysis URL:[Link]

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physical properties and molecular weight of triphenylbismuth diacetate

An In-Depth Technical Guide to Triphenylbismuth Diacetate: Properties, Synthesis, and Applications

Introduction

Triphenylbismuth diacetate, also known as bis(acetato-O)triphenylbismuth, is a pentavalent organobismuth compound that has emerged as a versatile and valuable reagent in modern chemistry.[1] As a member of the broader class of organobismuth compounds, it benefits from the element's relatively low cost and toxicity compared to other heavy metals, aligning with the principles of Green Chemistry.[2][3] This guide provides a comprehensive overview of the physical and chemical properties of triphenylbismuth diacetate, detailed methodologies for its synthesis and characterization, and an exploration of its significant applications in organic synthesis and pharmaceutical research. For professionals in drug development and materials science, understanding the nuances of this reagent is critical for leveraging its full potential in creating novel molecular entities and functional materials.[1]

Physicochemical and Molecular Properties

Triphenylbismuth diacetate is typically a stable, crystalline solid.[1][4] Its core structure features a central bismuth(V) atom bonded to three phenyl groups and two acetate ligands. The molecular geometry is generally considered to be a trigonal bipyramidal structure.[5] This configuration is crucial for its reactivity, particularly in ligand exchange and reductive elimination processes that underpin its utility as an arylating agent.

The key physical and molecular properties are summarized in the table below for quick reference.

Property	Value	Source(s)
CAS Number	7239-60-3	[1][6][7]
Molecular Formula	C₂₂H₂₁BiO₄	[1]
Molecular Weight	558.38 g/mol	[4][6][7]
Appearance	White to yellow powder or crystals	[1][6][7]
Melting Point	~170 °C (with decomposition)	[1][4][7]
Solubility	Insoluble in water.[8] Slightly soluble in Chloroform, DMSO, Methanol.[9] Soluble in hot Toluene.[10]
Synonyms	Diacetoxytriphenylbismuth, Bis(acetato-O)triphenylbismuth	[1][7]

Synthesis and Experimental Protocols

The synthesis of triphenylbismuth diacetate is most commonly achieved through the oxidation of its trivalent precursor, triphenylbismuth (Ph₃Bi). This approach is efficient and allows for straightforward access to the pentavalent state. The choice of oxidizing agent is critical; mild oxidants are preferred to avoid degradation of the organobismuth compound.

Rationale for Synthetic Approach

The oxidation from a Bi(III) to a Bi(V) center is the key transformation. Triphenylbismuth is a stable, commercially available, or easily prepared starting material.[11] The oxidation process adds two acetate ligands directly to the bismuth center, yielding the desired product in a single, efficient step. Reagents like sodium perborate in acetic acid or iodobenzene diacetate are effective because they can deliver the necessary oxidizing power under conditions that preserve the sensitive Bi-C bonds.[3][12]

Caption: Workflow for the synthesis of Triphenylbismuth Diacetate.

Representative Synthesis Protocol

This protocol is a representative methodology based on established chemical literature.[3][12]

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, suspend triphenylbismuth (1.0 eq) in glacial acetic acid.

• Addition of Oxidant: To the stirred suspension, add sodium perborate tetrahydrate (NaBO₃·4H₂O) (1.1 eq) portion-wise over 15 minutes. The choice of a mild oxidant like sodium perborate prevents over-oxidation or decomposition.

• Reaction: Heat the mixture to 60-70 °C and maintain for 2-3 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) until the starting triphenylbismuth is consumed.

• Workup: Cool the reaction mixture to room temperature and pour it into a beaker containing ice-water. This step quenches the reaction and precipitates the crude product.

• Isolation: Collect the precipitated solid by vacuum filtration and wash thoroughly with cold water to remove residual acetic acid and inorganic salts.

• Purification: Dry the crude solid under vacuum. For higher purity, the product can be recrystallized from a suitable solvent system, such as ethanol or a toluene/hexane mixture.

Characterization and Quality Control

Ensuring the identity, purity, and structural integrity of triphenylbismuth diacetate is paramount for its reliable use in research and development. A combination of spectroscopic and analytical techniques provides a self-validating system for quality control.

Caption: Analytical workflow for the characterization of Triphenylbismuth Diacetate.

Expected Analytical Data

Technique	Expected Result	Rationale
¹H NMR	Multiplets in the aromatic region (~7.2-8.2 ppm) for phenyl protons. A sharp singlet in the aliphatic region (~1.9-2.1 ppm) for the acetate methyl protons.	Confirms the presence and ratio of the phenyl and acetate groups.
¹³C NMR	Multiple signals in the aromatic region (~128-150 ppm). A signal for the acetate carbonyl (~175-180 ppm) and methyl carbon (~20-22 ppm).	Provides a map of the unique carbon environments in the molecule.
IR Spectroscopy	Strong absorption band for the C=O stretch of the acetate groups (~1625-1670 cm⁻¹). Bi-C stretching vibrations may appear in the far-IR region (~440-470 cm⁻¹).[5]	The position of the C=O stretch provides insight into the coordination mode of the acetate ligand (monodentate vs. bidentate).[5]
Elemental Analysis	Calculated for C₂₂H₂₁BiO₄: %C ~47.32, %H ~3.79.	Experimental values should be within ±0.4% of the theoretical values to confirm purity.[7]
Purity Assay	≥98% by chelometric titration.	A quantitative method to determine the concentration of the bismuth metal center, thus providing an accurate purity level.[1]

Applications in Research and Development

Triphenylbismuth diacetate is a powerful arylating agent, finding extensive use in the formation of carbon-carbon, carbon-oxygen, and carbon-nitrogen bonds.[1][12] Its applications are particularly relevant to drug development and complex molecule synthesis.

Catalytic Arylation Reactions

One of the most significant applications is in copper-catalyzed N- and O-arylation reactions.[13] It serves as an efficient source of phenyl groups for substrates like indoles, phenols, and amines.[13][14] Mechanistic studies suggest that in some copper-catalyzed reactions using trivalent triphenylbismuth, the pentavalent diacetate species is formed in situ and acts as the key arylating intermediate.[13] However, comparative studies have shown that the trivalent and pentavalent species can both act as effective arylating agents, with their relative efficiency depending on the specific substrate.[13] The presence of a copper catalyst is often essential for these transformations.[13]

Role in Pharmaceutical and Biological Research

Bismuth compounds have a long history in medicine, primarily for gastrointestinal ailments.[2] The unique properties of organobismuth complexes like triphenylbismuth diacetate make them attractive for developing new therapeutic agents. Research has explored their potential as anticancer and antimicrobial agents.[1][4] The ability to deliver aryl groups to biological molecules and the inherent bioactivity of the bismuth center are areas of active investigation.[1][2]

Storage and Safety

Triphenylbismuth diacetate should be handled in accordance with good laboratory practices. It is known to be air and moisture sensitive.[10][15][16] Therefore, it is recommended to store the compound in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) and in a cool, dark place.[10] Appropriate personal protective equipment (PPE), including gloves and safety glasses, should be worn during handling.

References

• Chem-Impex. (n.d.). Triphenylbismuth diacetate. Retrieved from [Link]

• American Elements. (n.d.). Triphenylbismuth Diacetate. Retrieved from [Link]

• Ereztech. (n.d.). Bis(acetato-O)triphenylbismuthine | Triphenylbismuth diacetate | C22H21BiO4. Retrieved from [Link]

• Ereztech. (n.d.). Bis(acetato-O)triphenylbismuth(V) | Diacetoxytriphenylbismuth. Retrieved from [Link]

• Zhang, L., Luan, J., & Hu, Z. (2011). Synthesis, Properties Characterization and Applications of Various Organobismuth Compounds. Molecules, 16(5), 4162–4208. Retrieved from [Link]

• Molbase. (n.d.). diacetatotri(phenyl)bismuth(V). Retrieved from [Link]

• JETIR. (2020). Characterization and Synthesis of triphenyl bismuth V Compounds. Journal of Emerging Technologies and Innovative Research, 7(7). Retrieved from [Link]

• Gelest, Inc. (2015). TRIPHENYLBISMUTH Safety Data Sheet. Retrieved from [Link]

• O'Hara, F., et al. (2016). Synthesis of Highly Functionalized Triarylbismuthines by Functional Group Manipulation and Use in Palladium- and Copper-Catalyzed Arylation Reactions. The Journal of Organic Chemistry, 81(12), 5092–5106. Retrieved from [Link]

• Thermo Fisher Scientific. (2025). SAFETY DATA SHEET - Triphenylbismuth. Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of N-phenyl Isatin. Retrieved from [Link]

• Andrews, P. C., et al. (2013). Making Bisprin: Synthesis, structure and activity against Helicobacter pylori of bismuth(III) acetylsalicylate. Dalton Transactions, 42(30), 10839-10846. Retrieved from [Link]

• Goel, R. G., & Prasad, H. S. (1970). Organobismuth compounds. I. Studies on triphenylbismuth(V) derivatives, Ph3BiX2. Canadian Journal of Chemistry, 48(15), 2488-2493. Retrieved from [Link]

• ChemWhat. (n.d.). Triphenylbismuth. Retrieved from [Link]

• Griffith, D. M., & Gaynor, D. (2014). Current and Potential Applications of Bismuth-Based Drugs. Molecules, 19(9), 15258–15277. Retrieved from [Link]

• ResearchGate. (2014). Current and Potential Applications of Bismuth-Based Drugs. Retrieved from [Link]

• MDPI. (2011). Synthesis, Properties Characterization and Applications of Various Organobismuth Compounds. Retrieved from [Link]

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Protocols & Analytical Methods

protocol for O-arylation of phenols with bis(acetato-O)triphenylbismuth(V)

Advanced Protocol for the O-Arylation of Phenols Utilizing Bis(acetato-O)triphenylbismuth(V)

Strategic Rationale & Chemical Causality

The formation of diaryl ethers is a cornerstone transformation in organic synthesis, yielding structural motifs that are highly prevalent in modern pharmaceuticals, agrochemicals, and advanced materials. Traditional Ullmann condensations require harsh conditions (temperatures >100 °C, strong bases), which often lead to the degradation of sensitive functional groups or the racemization of stereogenic centers[1].

The Barton-Dodonov modification revolutionized this space by introducing organobismuth reagents[1]. Specifically, the use of the pentavalent bismuth reagent bis(acetato-O)triphenylbismuth(V) [Ph₃Bi(OAc)₂] enables extremely mild, room-temperature O-arylation[2].

The Causality of the Pentavalent State: Why choose Ph₃Bi(OAc)₂ over its trivalent counterpart, triphenylbismuth (Ph₃Bi)? The pentavalent bismuth center is highly electrophilic. This pre-oxidized state significantly lowers the activation energy required for transmetalation to the copper catalyst[3]. While trivalent bismuth often requires stoichiometric amounts of copper or external oxidants (like O₂) to drive the catalytic cycle, Ph₃Bi(OAc)₂ acts as both the aryl donor and its own internal oxidant, allowing the reaction to proceed rapidly with only catalytic copper(II) acetate and often without the need for additional bases[3][4].

Mechanistic Pathway

The O-arylation of phenols with Ph₃Bi(OAc)₂ proceeds via a copper-catalyzed ligand coupling mechanism (a variation of the Chan-Lam coupling)[2].

• Ligand Exchange: The Cu(II) catalyst coordinates with the phenol to form a Cu(II)-phenoxide intermediate.

• Transmetalation: The electrophilic Ph₃Bi(OAc)₂ transfers a phenyl group to the copper center, generating a highly reactive, transient Cu(III)-aryl-phenoxide species.

• Reductive Elimination: This high-energy intermediate rapidly undergoes reductive elimination to forge the C–O bond, yielding the diaryl ether and regenerating the active Cu(II) catalyst[2].

Copper-catalyzed O-arylation mechanism using pentavalent Ph3Bi(OAc)2.

Comparative Efficacy

To justify the selection of Ph₃Bi(OAc)₂, it is critical to compare its performance metrics against other common phenylating agents. As demonstrated in comparative reactivity studies, the pentavalent bismuth reagent vastly outperforms trivalent bismuth in catalyst efficiency and reaction kinetics[3].

Table 1: Comparative Efficacy of Phenylating Agents in Cu-Catalyzed O-Arylation

Phenylating Agent	Oxidation State	Catalyst Loading	Typical Temp	Additive/Oxidant	Reaction Time	Relative Yield
Ph₃Bi(OAc)₂	Bi(V)	1–5 mol% Cu(OAc)₂	25 °C	None / Mild Base	1–3 h	Excellent
Ph₃Bi	Bi(III)	10–100 mol% Cu	50 °C	O₂ / Pyridine	3–12 h	Good
PhB(OH)₂	B(III)	10–20 mol% Cu	25–50 °C	O₂ / Amine Base	12–24 h	Moderate/Good

Experimental Protocol: Self-Validating Methodology

This protocol is designed as a self-validating system. Visual cues and in-process controls are embedded to ensure the researcher can verify the reaction's progress in real-time.

Materials & Reagents

• Substrate: Phenol derivative (1.0 mmol)

• Arylating Agent: Bis(acetato-O)triphenylbismuth(V) (1.1 mmol)[5]

• Catalyst: Anhydrous Copper(II) acetate, Cu(OAc)₂ (0.05 mmol, 5 mol%)

• Solvent: Anhydrous Dichloromethane (DCM, 5.0 mL)

• Optional Base: Triethylamine (Et₃N, 1.0 mmol) – Used only if the substrate is highly deactivated or sensitive to the acetic acid byproduct.

Step-by-Step Procedure

• Preparation: In a flame-dried 10 mL round-bottom flask equipped with a magnetic stir bar, add the phenol (1.0 equiv) and Ph₃Bi(OAc)₂ (1.1 equiv).

• Catalyst Addition: Add the anhydrous Cu(OAc)₂ (5 mol%). Expert Insight: Ensure the copper salt is strictly anhydrous; moisture can competitively hydrolyze the highly electrophilic Bi(V) reagent.

• Solvent Introduction: Suspend the solid mixture in anhydrous DCM (5.0 mL). If utilizing a base, add Et₃N (1.0 equiv) dropwise at this stage.

• Incubation & Visual Validation: Stir the reaction mixture at room temperature (20–25 °C) under an ambient atmosphere.

  • Self-Validation Checkpoint: Upon addition of the solvent, the mixture will initially appear as a pale blue/green suspension. As the active Cu(II)-phenoxide intermediate forms and transmetalation begins, the solution will rapidly darken to a deep brown or homogeneous dark green hue. Failure to observe this color shift within 15 minutes indicates catalyst poisoning or inactive copper.

• Monitoring: Monitor the reaction via Thin Layer Chromatography (TLC) using a 20% Ethyl Acetate in Hexanes solvent system. The diaryl ether product will elute with a noticeably higher Rf​ value than the highly polar starting phenol.

• Quenching: Once TLC confirms the complete consumption of the phenol (typically 1–3 hours), dilute the mixture with additional DCM (10 mL).

• Filtration: Filter the crude mixture through a short pad of Celite to remove insoluble bismuth byproducts and copper salts. Wash the Celite pad thoroughly with DCM (2 × 5 mL).

• Purification: Concentrate the combined filtrate under reduced pressure. Purify the crude residue via flash column chromatography (silica gel, Hexanes/EtOAc gradient) to isolate the pure diaryl ether.

Step-by-step experimental workflow for the O-arylation of phenols.

Troubleshooting & Edge Cases

• Stalled Reactions (Incomplete Conversion): If the reaction stalls at ~50% conversion, the acetic acid byproduct may be protonating the phenol, preventing further coordination to the copper catalyst. Solution: Add 1.0 equivalent of a mild base (e.g., Et₃N or pyridine) to neutralize the acid and drive the equilibrium forward.

• Sterically Hindered Phenols: Ortho-substituted phenols exhibit slower transmetalation rates. Solution: Elevate the temperature to 40 °C and increase the catalyst loading to 10 mol%.

• Formation of Biphenyl Byproducts: Excessive homocoupling of the bismuth reagent (yielding biphenyl) indicates that the transmetalation step is occurring faster than the initial phenol-copper coordination. Solution: Pre-stir the phenol and Cu(OAc)₂ for 10 minutes prior to the addition of Ph₃Bi(OAc)₂.

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The Art of Arylation: A Detailed Guide to Bis(acetato-O)triphenylbismuth(V) in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of organic synthesis, the precise installation of aryl groups onto a molecular scaffold is a cornerstone of modern drug discovery and materials science. Among the arsenal of arylating agents, bis(acetato-O)triphenylbismuth(V), also known as triphenylbismuth diacetate, has emerged as a powerful and mild reagent. This guide provides an in-depth exploration of its applications, offering detailed protocols and mechanistic insights to empower researchers in their synthetic endeavors.

Introduction: The Appeal of a Gentle Giant

Bis(acetato-O)triphenylbismuth(V) is a pentavalent organobismuth compound that offers a unique set of advantages. Unlike many other organometallic reagents, it is a stable, crystalline solid that can be handled in the air, simplifying experimental setup.[1] Its reactions are often performed under mild and neutral conditions, demonstrating high functional group tolerance, a critical feature in the synthesis of complex molecules.[2] The relatively low toxicity of bismuth further enhances its appeal from a green chemistry perspective.[3]

This guide will delve into the practical applications of this versatile reagent in key arylation reactions, providing not just the "how" but also the "why" behind the experimental choices.

The Power of Partnership: Copper-Catalyzed Arylations

A significant body of research highlights the enhanced reactivity of triphenylbismuth diacetate in the presence of copper(II) salts, most commonly copper(II) acetate.[1][2] This catalytic system has proven to be highly effective for the N-arylation and O-arylation of a wide range of substrates. The prevailing mechanistic hypothesis suggests a ligand exchange process at the copper center, followed by reductive elimination to form the desired carbon-heteroatom bond.[4]

Application Note 1: N-Arylation of Amines and Heterocycles

The formation of C-N bonds is a fundamental transformation in the synthesis of pharmaceuticals and agrochemicals. Triphenylbismuth diacetate, particularly in conjunction with a copper catalyst, provides a reliable method for the N-phenylation of anilines, indoles, and other nitrogen-containing heterocycles.[1][2]

Causality in Experimental Design:

• Catalyst: Copper(II) acetate is crucial for facilitating the aryl transfer from bismuth to the nitrogen atom. Reactions performed in the absence of a copper catalyst are often sluggish or do not proceed at all.[1][4]

• Solvent: Dichloromethane is a commonly used solvent due to its inert nature and ability to dissolve both the organobismuth reagent and the substrate.

• Base: A mild base, such as pyridine or triethylamine, is often added to deprotonate the amine or heterocycle, increasing its nucleophilicity.[1]

• Atmosphere: While the reagent is air-stable, performing the reaction under an inert atmosphere (e.g., nitrogen or argon) can prevent potential side reactions and is generally good practice in organometallic chemistry.

Protocol 1: Copper-Catalyzed N-Phenylation of Indole

This protocol details a representative procedure for the N-arylation of indole using triphenylbismuth diacetate.

Materials:

• Bis(acetato-O)triphenylbismuth(V)

• Indole

• Copper(II) acetate

• Pyridine

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate for chromatography

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask or a sealed tube equipped with a magnetic stir bar, add bis(acetato-O)triphenylbismuth(V) (1.1 equivalents), indole (1.0 equivalent), and copper(II) acetate (0.1 equivalents).

• Solvent and Base Addition: Under an inert atmosphere (N₂ or Ar), add anhydrous dichloromethane (to achieve a concentration of ~0.1 M with respect to the indole) and pyridine (1.0 equivalent).

• Reaction: Stir the reaction mixture at room temperature or gently heat to 40-50 °C. Monitor the progress of the reaction by Thin-Layer Chromatography (TLC) until the starting material is consumed.

• Work-up: Upon completion, cool the reaction mixture to room temperature and dilute it with dichloromethane. Wash the organic layer sequentially with saturated aqueous NH₄Cl, saturated aqueous NaHCO₃, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure N-phenylindole.

Application Note 2: O-Arylation of Phenols and Alcohols

The synthesis of diaryl ethers is of significant importance in medicinal chemistry and materials science. Triphenylbismuth diacetate offers a mild and efficient route for the O-phenylation of phenols and even sterically hindered alcohols.[4][5] The presence of a copper catalyst is again often beneficial, and in some cases, essential for high yields.[4]

Causality in Experimental Design:

• Substrate Reactivity: Phenols are generally more reactive than aliphatic alcohols due to the higher acidity of the hydroxyl proton.

• Reaction Conditions: For less reactive alcohols, slightly elevated temperatures and stoichiometric amounts of the copper catalyst may be necessary to drive the reaction to completion.[6]

• Oxygen Atmosphere: Some procedures report improved yields when the reaction is carried out under an oxygen atmosphere, which may facilitate the catalytic cycle by reoxidizing a Cu(I) intermediate to the active Cu(II) or Cu(III) species.[6]

Protocol 2: Copper-Catalyzed O-Phenylation of a Phenol

This protocol provides a general procedure for the O-arylation of a substituted phenol.

Materials:

• Bis(acetato-O)triphenylbismuth(V)

• Substituted Phenol (e.g., methyl 3-hydroxybenzoate)

• Copper(II) acetate

• Pyridine

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Water

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate for chromatography

Procedure:

• Reaction Setup: In a sealed tube, combine the substituted phenol (1.0 equivalent), bis(acetato-O)triphenylbismuth(V) (1.0 equivalent), and copper(II) acetate (0.3 to 1.0 equivalent).

• Solvent and Base Addition: Add anhydrous dichloromethane and pyridine (3.0 equivalents).

• Reaction: Seal the tube and stir the mixture at 50 °C. For reactions sensitive to air, an oxygen atmosphere can be introduced. Monitor the reaction by TLC.

• Work-up: After cooling to room temperature, dilute the reaction mixture with dichloromethane and wash with water and brine.

• Drying and Concentration: Dry the organic phase over anhydrous MgSO₄ or Na₂SO₄, filter, and remove the solvent in vacuo.

• Purification: Purify the residue by flash column chromatography on silica gel with a suitable solvent system (e.g., ethyl acetate/hexanes) to yield the desired diaryl ether.

Application Note 3: C-Arylation of Enolizable Ketones

The α-arylation of carbonyl compounds is a powerful tool for the construction of quaternary carbon centers. While less common than N- and O-arylation, triphenylbismuth diacetate can be employed for the C-arylation of enolizable ketones, particularly β-dicarbonyl compounds.[7] These reactions often proceed under mild conditions and offer an alternative to traditional transition-metal-catalyzed methods.

Causality in Experimental Design:

• Substrate Acidity: The success of the C-arylation is highly dependent on the acidity of the α-proton of the carbonyl compound. β-dicarbonyl compounds are particularly good substrates due to the stability of the resulting enolate.

• Base: A base is required to generate the enolate in situ. The choice of base can be critical and may range from mild organic bases to stronger inorganic bases depending on the substrate.

• Reaction Conditions: The reaction is typically performed at room temperature or with gentle heating.

Protocol 3: C-Phenylation of Dimedone

This protocol outlines a procedure for the C-arylation of the β-diketone, dimedone.

Materials:

• Bis(acetato-O)triphenylbismuth(V)

• Dimedone (5,5-dimethylcyclohexane-1,3-dione)

• Potassium carbonate (K₂CO₃)

• Anhydrous Dichloromethane (DCM) or Chloroform (CHCl₃)

• Dilute hydrochloric acid (e.g., 1 M HCl)

• Water

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate for chromatography

Procedure:

• Reaction Setup: To a round-bottom flask, add dimedone (1.0 equivalent) and potassium carbonate (1.5 equivalents) in anhydrous dichloromethane.

• Reagent Addition: Add a solution of bis(acetato-O)triphenylbismuth(V) (1.1 equivalents) in dichloromethane dropwise to the stirring suspension.

• Reaction: Stir the reaction mixture at room temperature. Monitor the reaction progress by TLC.

• Work-up: Upon completion, quench the reaction by adding dilute HCl. Separate the organic layer and extract the aqueous layer with dichloromethane. Combine the organic layers and wash with water and brine.

• Drying and Concentration: Dry the organic phase over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent to obtain the α-phenylated dimedone.

Data Summary and Visualization

To facilitate comparison and understanding, the following table summarizes typical reaction conditions and yields for the arylation of various substrates with triphenylbismuth diacetate.

Arylation Type	Substrate Example	Catalyst	Base	Temp. (°C)	Yield (%)	Reference
N-Arylation	Indole	Cu(OAc)₂ (10 mol%)	Pyridine	50	~20	[1]
O-Arylation	Methyl 3-hydroxybenzoate	Cu(OAc)₂ (30 mol%)	Pyridine	50	High	[1][4]
C-Arylation	Dimedone	None	Pyridine	RT	High	[7]

Note: Yields are highly substrate-dependent and the conditions provided are representative examples.

Experimental Workflow for Copper-Catalyzed Arylation

Caption: General workflow for copper-catalyzed arylation reactions.

Proposed Catalytic Cycle for Copper-Mediated Arylation

Caption: Proposed mechanism for copper-catalyzed arylation.

Safety and Handling

Organobismuth compounds should be handled with care in a well-ventilated fume hood.[8][9] While generally less toxic than other heavy metal organometallics, appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should always be worn.[10][11] Avoid inhalation of dust and contact with skin and eyes. For disposal, consult your institution's safety guidelines for heavy metal waste.

Conclusion

Bis(acetato-O)triphenylbismuth(V) stands as a valuable reagent for the mild and selective arylation of a variety of nucleophiles. Its stability, ease of handling, and broad functional group tolerance make it an attractive choice for complex molecule synthesis. The protocols and insights provided in this guide are intended to serve as a practical resource for researchers looking to harness the synthetic potential of this versatile organobismuth compound.

References

• Gagnon, A., et al. (2016). Synthesis of Highly Functionalized Triarylbismuthines by Functional Group Manipulation and Use in Palladium- and Copper-Catalyzed Arylation Reactions. The Journal of Organic Chemistry, 81(13), 5401-5416.
• Xie, J., et al. (2023). Copper-promoted S-arylation reactions with triarylbismuths for the synthesis of diaryl sulfides. RSC Advances, 13, 34531-34536.
• ESPI Metals. (n.d.).
• ESPI Metals. (n.d.).
• Andrews, P. C., et al. (2015). Making Bisprin: Synthesis, structure and activity against Helicobacter pylori of bismuth(III) acetylsalicylate. Dalton Transactions, 44(31), 13956-13963.
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• Finet, J.-P., et al. (1998). Copper-catalysed α-aminoesters N-phenylation with triphenylbismuth diacetate. Tetrahedron Letters, 39(48), 8823-8824.
• Kozyrod, R. P., & Pinhey, J. T. (1982).
• Xie, J., et al. (2023). Copper-promoted S-arylation reactions with triarylbismuths for the synthesis of diaryl sulfides. RSC Advances, 13, 34531-34536.
• Le Roch, A., et al. (2020). Copper‐Promoted O‐Arylation of the Phenol Side Chain of Tyrosine Using Triarylbismuthines. European Journal of Organic Chemistry, 2020(33), 5363-5367.
• Dohi, T., et al. (2022). Ligand- and Counterion-Assisted Phenol O-Arylation with TMP-Iodonium(III) Acetates. Organic Letters, 24(10), 1924-1928.
• Hügel, H. M., et al. (2006). Comparison of Copper(II) Acetate Promoted N-Arylation of 5,5-Dimethyl Hydantoin and Other Imides with Triarylbismuthanes and Aryl Boronic Acids. Synlett, 2006(14), 2290-2292.
• Gagnon, A., et al. (2016). Synthesis of Highly Functionalized Triarylbismuthines by Functional Group Manipulation and Use in Palladium- and Copper-Catalyzed Arylation Reactions. The Journal of Organic Chemistry, 81(13), 5401-5416.
• Lam, P. Y. S., et al. (2004). Facile N-Arylation of Amines and Sulfonamides and O-Arylation of Phenols and Arene Carboxylic Acids. Synthesis, 2004(03), 456-462.
• Corrosion. (2021, March 15). Triphenylbismuth Synthesis [Video]. YouTube.
• Lam, P. Y. S., et al. (2004). Facile O-arylation of phenols and carboxylic acids. Tetrahedron Letters, 45(3), 595-598.
• Naeimi, H., & Mohammadi, F. (2010). C-Arylation reactions catalyzed by CuO-nanoparticles under ligand free conditions. Journal of the Iranian Chemical Society, 7(S1), S139-S146.
• BenchChem. (2025).
• Hügel, H. M., et al. (2006). Comparison of Copper(II) Acetate Promoted N-Arylation of 5,5-Dimethyl Hydantoin and Other Imides with Triarylbismuthanes and Aryl Boronic Acids. Synlett, 2006(14), 2290-2292.
• Ball, L. T., et al. (2020). Modular bismacycles for the selective C-H arylation of phenols and naphthols.
• CN101020694A. (2007). Industrial preparation method of triphenyl bismuth series compound.
• Elliott, G. I., & Konopelski, J. P. (2001). Arylation with Organolead and Organobismuth Reagents. Tetrahedron, 57(27), 5683-5705.

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Application Notes & Protocols: Palladium-Catalyzed C-Arylation Using Bis(acetato-O)triphenylbismuth(V)

Introduction: The Strategic Advantage of Hypervalent Bismuth in C-H Arylation

The direct functionalization of carbon-hydrogen (C-H) bonds is a cornerstone of modern organic synthesis, offering a more atom-economical and efficient alternative to traditional cross-coupling reactions that require pre-functionalized starting materials.[1][2] Palladium-catalyzed C-H arylation, in particular, has become a powerful tool for constructing biaryl and heteroaryl motifs, which are prevalent in pharmaceuticals, agrochemicals, and advanced materials.[1][3]

While various arylating agents have been developed, hypervalent organobismuth(V) reagents, such as bis(acetato-O)triphenylbismuth(V) (also known as triphenylbismuth diacetate, Ph₃Bi(OAc)₂), have emerged as highly effective aryl donors.[4][5] These compounds offer distinct advantages:

• Stability: Ph₃Bi(OAc)₂ is a bench-stable, crystalline solid that is less sensitive to air and moisture compared to many other organometallic reagents.[5]

• Low Toxicity: Bismuth is often referred to as a "green" metal due to its remarkably low toxicity, making it an environmentally benign choice.[5][6]

• Unique Reactivity: As pentavalent species, these reagents can participate in catalytic cycles without the need for an external oxidant, a common requirement in many Pd(II)/Pd(0) C-H activation cycles.[7] This simplifies reaction conditions and improves functional group tolerance.

• High Efficiency: They serve as versatile reagents for carbon-carbon and carbon-heteroatom bond formation, often leading to high yields of the desired arylated products.[4][5]

This guide provides a detailed overview of the mechanistic rationale, a comprehensive experimental protocol, and practical application notes for researchers employing Ph₃Bi(OAc)₂ in palladium-catalyzed C-H arylation reactions.

Mechanistic Rationale: The Catalytic Cycle

The precise mechanism of palladium-catalyzed C-H arylation with Bi(V) reagents can vary depending on the substrate and directing group. However, a generally accepted pathway involves a Pd(II)/Pd(IV) cycle, which circumvents the need for an external oxidant. The key steps are outlined below.[8][9]

• C-H Activation/Cyclometalation: The reaction initiates with the coordination of a directing group on the substrate to the Pd(II) catalyst (e.g., Pd(OAc)₂). This is followed by a concerted metalation-deprotonation (CMD) step to form a five- or six-membered palladacycle intermediate. This step is often rate-determining and establishes the regioselectivity of the arylation.[9]

• Oxidative Addition/Aryl Transfer: The Bi(V) reagent, Ph₃Bi(OAc)₂, coordinates to the Pd(II) center of the palladacycle. This is followed by an oxidative addition or aryl transfer event, where a phenyl group is transferred from the bismuth to the palladium center, forming a high-valent Pd(IV) intermediate. Concurrently, the bismuth is reduced from Bi(V) to a Bi(III) species (e.g., Ph₂BiOAc).

• Reductive Elimination: The Pd(IV) intermediate undergoes rapid reductive elimination, forming the new C-C bond and furnishing the desired arylated product. This step regenerates the active Pd(II) catalyst, allowing it to re-enter the catalytic cycle.

dot digraph "Palladium-Catalyzed C-H Arylation with Ph3Bi(OAc)2" { graph [rankdir="LR", splines=true, overlap=false, nodesep=0.6, fontname="Arial", fontsize=12]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10]; edge [fontname="Arial", fontsize=9];

} dotedit Figure 1. Proposed catalytic cycle for Pd-catalyzed C-H arylation.

Experimental Protocol: General Procedure for Directed C-H Phenylation

This protocol provides a representative procedure for the ortho-arylation of a substrate containing a suitable directing group, such as a pyridine or amide functionality.[1][10] Researchers should optimize conditions for their specific substrate.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
Substrate (with directing group)	---	---	Typically 0.2 - 0.5 mmol scale.
Bis(acetato-O)triphenylbismuth(V)	97-99%	Major chemical suppliers	Should be handled in a fume hood.
Palladium(II) Acetate (Pd(OAc)₂)	Catalyst grade	Major chemical suppliers	Store in a desiccator.
Solvent (e.g., Toluene, t-AmOH)	Anhydrous	Major chemical suppliers	Ensure solvent is dry for best results.
Additive/Base (e.g., CsOAc)	Anhydrous	Major chemical suppliers	Optional, but often improves yield.[10]
Reaction Vessel	---	---	Pressure vessel or sealed vial.
Inert Gas	High Purity N₂ or Ar	---	For creating an inert atmosphere.

Step-by-Step Protocol

• Vessel Preparation: To a dry pressure vessel equipped with a magnetic stir bar, add the substrate (1.0 equiv., e.g., 0.20 mmol), bis(acetato-O)triphenylbismuth(V) (1.2 - 1.5 equiv.), palladium(II) acetate (5-10 mol%), and any additive such as cesium acetate (CsOAc) (2.0 - 4.0 equiv.).[10]

• Inert Atmosphere: Seal the vessel and evacuate and backfill it with an inert gas (e.g., Nitrogen or Argon) three times to ensure an oxygen-free atmosphere.

• Solvent Addition: Add anhydrous solvent (e.g., t-Amyl alcohol, 2.0 mL for a 0.2 mmol reaction) via syringe.

• Reaction: Place the sealed vessel in a preheated oil bath or heating block at the desired temperature (typically 80-120 °C). Stir the reaction mixture vigorously for the specified time (12-24 hours).

• Monitoring: The reaction progress can be monitored by taking small aliquots (under inert atmosphere if necessary) and analyzing them by TLC, GC-MS, or LC-MS.

• Workup:

  • Once the reaction is complete, cool the vessel to room temperature.

  • Dilute the mixture with an organic solvent like ethyl acetate or dichloromethane.

  • Filter the mixture through a pad of celite to remove the palladium catalyst and insoluble bismuth salts.

  • Wash the filtrate with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).

• Purification:

  • Filter off the drying agent and concentrate the solvent under reduced pressure.

  • Purify the resulting crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexanes/ethyl acetate) to isolate the desired arylated compound.

• Characterization: Confirm the structure and purity of the final product using standard analytical techniques (¹H NMR, ¹³C NMR, HRMS).

Application Notes & Field-Proven Insights

• Directing Group Choice: The choice of directing group is critical for reactivity and regioselectivity. Pyridine-containing groups are highly effective for directing C-H activation.[1] Amides and carboxylic acids have also been successfully employed.[3][11] The efficiency can depend on the chelation strength and the geometry of the resulting palladacycle.

• Solvent Effects: The choice of solvent can significantly impact the reaction outcome. Polar aprotic solvents can sometimes be effective, but higher-boiling point solvents like toluene, xylenes, or tert-amyl alcohol (t-AmOH) are commonly used to achieve the necessary reaction temperatures.[10]

• Role of Additives: While not always necessary, the addition of a base or salt can be beneficial. Carboxylate salts like cesium acetate (CsOAc) or potassium carbonate (K₂CO₃) can facilitate the C-H activation step.[2][10] In some cases, copper salts have been used as co-catalysts or additives, though their role can be complex.[7][10]

• Substrate Scope and Limitations: This methodology is generally tolerant of a wide range of functional groups. However, substrates with highly acidic protons may interfere with the C-H activation step. Steric hindrance near the target C-H bond can also reduce or prevent arylation. While Ph₃Bi(OAc)₂ is an excellent phenylating agent, creating substituted biaryl products requires the synthesis of the corresponding substituted triarylbismuth diacetate, which may require additional synthetic steps.[7]

• Troubleshooting:

  • Low Yield: If the yield is low, consider increasing the reaction temperature, prolonging the reaction time, or screening different solvents and additives. Ensure all reagents are pure and the solvent is anhydrous.

  • No Reaction: Verify the activity of the palladium catalyst. Check for potential inhibiting functional groups on the substrate. Confirm that the directing group is positioned to facilitate the desired C-H activation.

  • Formation of Side Products: Homocoupling of the substrate or decomposition of the bismuth reagent can sometimes occur. Optimizing the stoichiometry and temperature can help minimize these side reactions.

Conclusion

Palladium-catalyzed C-arylation using bis(acetato-O)triphenylbismuth(V) is a robust and valuable method for the synthesis of complex aryl-containing molecules. Its operational simplicity, mild reaction conditions relative to requiring an external oxidant, and the use of a low-toxicity bismuth reagent make it an attractive strategy for academic and industrial chemists. By understanding the underlying mechanism and paying careful attention to reaction parameters, researchers can effectively leverage this powerful transformation in their synthetic endeavors.

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• Ball, L. T., et al. (2020). Modular bismacycles for the selective C-H arylation of phenols and naphthols. Nature Chemistry, 12(4), 378-384. [Link]

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• Comanescu, C., et al. Palladium-Catalyzed Arylation and Aryloylation of Organostannanes with Triarylbismuth(V) Derivatives. ResearchGate. [Link]

• Nishida, M., et al. (2021). Investigation of the Selectivity of the Palladium-Catalyzed Aroylation and Arylation of Stannyl Glycals with Aroyl Chlorides. Molecules, 26(6), 1735. [Link]

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• Chen, J., et al. (2015). Palladium-Catalyzed Synthesis of α-Diimines from Triarylbismuthines and Isocyanides. Organic Letters, 17(15), 3822-3825. [Link]

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• Matano, Y. Molecular Bismuth Compounds: Ligand Design and Reactivity. ResearchGate. [Link]

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• Kozyrod, R. P., & Pinhey, J. T. (1984). THE C-ARYLATION OF β-DICARBONYL COMPOUNDS: ETHYL 1-(p-METHOXYPHENYL)-2-OXOCYCLOHEXANECARBOXYLATE. Organic Syntheses, 62, 24. [Link]

• Wang, D. H., et al. (2008). Catalyzed C-H Activation/Aryl-Aryl Coupling of Benzoic and Phenyl Acetic Acids. Angewandte Chemie International Edition, 47(30), 5585-5587. [Link]

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Application Notes & Protocols: Synthesis of Diaryl Ethers via Bis(acetato-O)triphenylbismuth(V) Coupling

Introduction: A Modern Approach to a Privileged Scaffold

The diaryl ether linkage is a cornerstone in the architecture of numerous biologically active natural products and pharmaceuticals.[1][2] Its synthesis has long been a focal point of organic chemistry. Traditional methods, such as the Ullmann condensation, often require harsh reaction conditions, while palladium-catalyzed Buchwald-Hartwig couplings, though powerful, rely on expensive and sometimes air-sensitive catalyst systems.[2][3]

In the 1980s, a significant advancement was reported by Barton, introducing the use of pentavalent organobismuth reagents, specifically bis(acetato-O)triphenylbismuth(V) (Ph₃Bi(OAc)₂), for the O-arylation of phenols.[1] This methodology presents a valuable alternative, often proceeding under milder conditions. Bismuth's low toxicity and cost-effectiveness further enhance its appeal, particularly in contexts where biocompatibility and scalability are paramount, such as in drug development.[4][5][6][7]

This guide provides an in-depth exploration of this bismuth(V)-mediated coupling, offering mechanistic insights, detailed experimental protocols, and practical advice for researchers aiming to incorporate this robust transformation into their synthetic programs.

The Mechanism: Unraveling the Bismuth(V)-Mediated C-O Coupling

The power of bis(acetato-O)triphenylbismuth(V) as an arylating agent lies in the hypervalent nature of the bismuth center. The generally accepted mechanism for the O-arylation of a phenol (Ar-OH) involves a ligand exchange followed by a crucial reductive elimination step.

• Ligand Exchange: The reaction is initiated by the interaction of the acidic proton of the phenol with one of the acetate ligands on the Bi(V) center. This forms a bismuth-phenoxide intermediate, Ph₃Bi(OAc)(OAr), and releases a molecule of acetic acid.

• Reductive Elimination: This is the key bond-forming step. The pentavalent bismuth intermediate undergoes reductive elimination, where a phenyl group from the bismuth center couples with the phenoxide oxygen. This concertedly forms the desired diaryl ether (Ph-O-Ar) and the trivalent bismuth by-product, phenylbismuth diacetate (PhBi(OAc)₂).

While the reaction can proceed without a catalyst, studies on related transformations have shown that copper(II) acetate can significantly promote the arylation.[8] In such cases, a transmetalation to form a highly reactive arylcopper(III) species is proposed, which then undergoes reductive elimination.[8] However, for many applications, the uncatalyzed thermal reaction is sufficient.

Below is a diagram illustrating the core mechanistic pathway.

Caption: Proposed mechanism for diaryl ether synthesis.

Experimental Protocols

Part A: Preparation of Bis(acetato-O)triphenylbismuth(V)

While commercially available (CAS: 7239-60-3), the reagent can be prepared from triphenylbismuth (Ph₃Bi).[9][10] Triphenylbismuth is typically synthesized via a Grignard reaction between phenylmagnesium bromide and bismuth(III) chloride.[11][12]

Materials:

• Triphenylbismuth (Ph₃Bi)

• 30% Hydrogen Peroxide (H₂O₂)

• Glacial Acetic Acid

• Methanol

Procedure:

• Suspend triphenylbismuth (1.0 eq) in glacial acetic acid.

• To the stirred suspension, add 30% hydrogen peroxide (approx. 1.1 eq) dropwise. The temperature may rise slightly.

• Stir the mixture at room temperature for 1-2 hours until a clear solution is obtained.

• Remove the acetic acid under reduced pressure.

• Recrystallize the resulting white solid from a suitable solvent, such as hot methanol, to yield pure bis(acetato-O)triphenylbismuth(V).

Safety Note: Handle hydrogen peroxide with care. The reaction is exothermic. Perform all operations in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

Part B: General Protocol for Diaryl Ether Synthesis

This protocol provides a general starting point for the O-arylation of a simple phenol. Optimization of solvent, temperature, and reaction time may be necessary for specific substrates.

Materials & Equipment:

• Phenol substrate

• Bis(acetato-O)triphenylbismuth(V) (Ph₃Bi(OAc)₂)

• Anhydrous Solvent (e.g., Dichloromethane (DCM) or Toluene)

• Round-bottom flask equipped with a reflux condenser and magnetic stir bar

• Heating mantle or oil bath

• Standard glassware for workup and purification

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a clean, dry round-bottom flask, add the phenol (1.0 eq) and bis(acetato-O)triphenylbismuth(V) (1.1 - 1.5 eq).

• Solvent Addition: Add anhydrous solvent (e.g., Toluene, 0.1-0.2 M concentration with respect to the phenol).

• Reaction Conditions: Heat the mixture to reflux (for toluene, ~110 °C) with vigorous stirring. Monitor the reaction progress by Thin Layer Chromatography (TLC). Typical reaction times range from 4 to 24 hours.

• Workup:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Remove the solvent under reduced pressure.

  • The crude residue will contain the diaryl ether product, bismuth by-products, and any unreacted starting material.

• Purification: Purify the crude material by flash column chromatography on silica gel. A gradient of ethyl acetate in hexanes is typically effective for eluting the diaryl ether product.

• Characterization: Confirm the structure and purity of the isolated product using standard analytical techniques (¹H NMR, ¹³C NMR, IR, and Mass Spectrometry).

Reaction Scope and Optimization

The bismuth(V)-mediated arylation is tolerant of a range of functional groups. Both electron-rich and moderately electron-deficient phenols can serve as effective nucleophiles.

Phenol Substrate	Product	Typical Yield (%)	Notes
Phenol	Diphenyl ether	85-95%	The parent reaction is highly efficient.
4-Methoxyphenol	4-Methoxydiphenyl ether	90-98%	Electron-donating groups (EDGs) on the phenol accelerate the reaction.
4-Nitrophenol	4-Nitrodiphenyl ether	60-75%	Electron-withdrawing groups (EWGs) can slow the reaction and may require longer heating or a higher boiling solvent.
2,6-Dimethylphenol	2,6-Dimethylphenyl phenyl ether	40-55%	Sterically hindered phenols are more challenging substrates and often result in lower yields.[13]
1-Naphthol	1-Naphthyl phenyl ether	80-90%	Polycyclic phenols are generally good substrates.

Optimization Insights:

• Stoichiometry: Using a slight excess (1.1-1.5 equivalents) of the bismuth reagent can drive the reaction to completion.

• Solvent: Toluene is a common and effective solvent. For less reactive substrates, higher boiling solvents like xylene can be employed.

• Catalysis: For particularly challenging couplings, the addition of catalytic amounts (5-10 mol%) of copper(II) acetate may improve yields, although this can complicate the purification process.[8]

Experimental Workflow and Troubleshooting

The overall process from setup to characterization is outlined below.

Caption: General experimental workflow for diaryl ether synthesis.

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	1. Insufficient temperature or reaction time. 2. Deactivated phenol substrate (strong EWGs). 3. Impure or decomposed Bi(V) reagent.	1. Increase temperature or prolong reaction time. 2. Consider using a higher boiling solvent or adding a Cu(II) catalyst. 3. Use freshly prepared or properly stored Ph₃Bi(OAc)₂.
Complex Mixture of Products	1. Thermal decomposition of starting materials or product. 2. Competing side reactions.	1. Lower the reaction temperature and extend the time. 2. Ensure an inert atmosphere if substrates are air-sensitive.
Difficult Purification	Bismuth by-products co-eluting with the product.	Modify the chromatography eluent system. A pre-column filtration through a small plug of silica or celite may help remove some insoluble bismuth salts.

Conclusion and Future Outlook

The coupling of phenols using bis(acetato-O)triphenylbismuth(V) remains a highly reliable and practical method for the synthesis of diaryl ethers. Its operational simplicity, tolerance for various functional groups, and the low toxicity of bismuth reagents make it an attractive tool for both academic research and industrial applications. While modern variations involving catalytic bismuth systems and novel bismacycles are being developed to improve atom economy, the foundational Barton arylation stands as a testament to the unique and powerful reactivity of hypervalent organobismuth compounds.[13][14][15]

References

• Scite.ai. Synthesis of Diaryl Ethers: A Long-Standing Problem Has Been Solved.
• ResearchGate. Modular bismacycles for the selective C–H arylation of phenols and naphthols | Request PDF.
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• Organic Chemistry Portal. Diaryl ether synthesis by etherification (arylation).
• ACS Publications. Synthesis of Highly Functionalized Triarylbismuthines by Functional Group Manipulation and Use in Palladium- and Copper-Catalyzed Arylation Reactions | The Journal of Organic Chemistry.
• PMC. Synthesis of 2-Arylphenols via Formal Bismuth(V)-Mediated C–O Arylation of Guaiacols.
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• ResearchGate. Recent Progress in Diaryl Ether Synthesis.
• Google Patents. CN101445437B - Improved process for the catalytic synthesis of diaryl ethers.
• ACS Publications. Development and Scale-Up of a New Sulfone-Based Bismacycle as a Universal Precursor for Bi(V)-Mediated Electrophilic Arylation.
• Royal Society of Chemistry. New trends in bismuth-catalyzed synthetic transformations - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C3OB26537D.
• Jetir.Org. Applications of Bismuth(III)salts in Organic Synthesis.
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• The Royal Society of Chemistry. Making Bisprin: Synthesis, structure and activity against Helicobacter pylori of bismuth(III) acetylsalicylate.
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Application Notes & Protocols: A Guide to Triphenylbismuth Diacetate in Synthetic Chemistry

Introduction: The Resurgence of a Versatile Organometallic Reagent

Organobismuth compounds are experiencing a renaissance in modern organic synthesis, prized for their unique reactivity, low toxicity, and environmental compatibility.[1] Among these, the pentavalent organobismuth(V) species, triphenylbismuth diacetate (Ph₃Bi(OAc)₂), stands out as a powerful and versatile reagent.[2] Unlike many other organometallic compounds, it is a stable, crystalline solid that can be handled in air and stored for extended periods without special precautions.[3] This stability, combined with its role as a potent oxidant and an efficient aryl-group transfer agent, makes it an invaluable tool for researchers in synthetic chemistry and drug development.[2][4]

This guide provides an in-depth exploration of triphenylbismuth diacetate, offering detailed, field-proven protocols for its synthesis and its application in key synthetic transformations, including C-O and C-N bond formation and alcohol oxidation.

Part 1: Synthesis of Triphenylbismuth Diacetate

The preparation of triphenylbismuth diacetate involves the oxidation of the bismuth(III) center in its precursor, triphenylbismuth (Ph₃Bi), to a bismuth(V) state, with the addition of two acetate ligands.[5] The reaction is typically conducted in acetic acid, which serves as both the solvent and the source of the acetate groups. Two common and reliable oxidizing agents for this transformation are sodium perborate and hydrogen peroxide.[5][6]

Protocol 1.1: Synthesis via Sodium Perborate Oxidation

This method is often preferred for its operational simplicity and high yields.

Scientist's Note: Sodium perborate is a stable, solid source of hydrogen peroxide, making it a safe and easy-to-handle oxidant for this transformation. The acetic acid medium is crucial as it protonates the perborate, facilitating the release of the active oxidizing species and providing the acetate ligands that coordinate to the newly formed Bi(V) center.

Step-by-Step Procedure:

• Setup: In a round-bottom flask equipped with a magnetic stirrer, suspend triphenylbismuth (1.0 equiv.) in glacial acetic acid (approx. 5-10 mL per gram of Ph₃Bi).

• Addition of Oxidant: To the stirring suspension, add sodium perborate tetrahydrate (NaBO₃·4H₂O) (2.0-2.2 equiv.) portion-wise over 15-20 minutes. The reaction is mildly exothermic.

• Reaction: Stir the mixture vigorously at room temperature for 2-4 hours. The initial suspension of triphenylbismuth will gradually dissolve, and a white precipitate of the product may form.

• Isolation: Pour the reaction mixture into a larger volume of cold water (approx. 10x the volume of acetic acid used). A white, crystalline solid will precipitate.

• Purification: Collect the solid by vacuum filtration, wash thoroughly with water until the filtrate is neutral, and then with a small amount of cold diethyl ether or ethanol.

• Drying: Dry the resulting white crystalline solid under vacuum to yield pure triphenylbismuth diacetate.

Protocol 1.2: Synthesis via Hydrogen Peroxide Oxidation

This alternative method uses aqueous hydrogen peroxide as the oxidant.

Scientist's Note: Direct use of hydrogen peroxide is also highly effective. Careful control of the addition is necessary to manage the exothermicity of the reaction. This method avoids the introduction of sodium or borate salts into the reaction mixture.

Step-by-Step Procedure:

• Setup: In a round-bottom flask, dissolve triphenylbismuth (1.0 equiv.) in glacial acetic acid with gentle warming if necessary. Cool the solution to room temperature.

• Addition of Oxidant: Add 30% aqueous hydrogen peroxide (H₂O₂) (1.1-1.2 equiv.) dropwise to the stirring solution.

• Reaction: After the addition is complete, stir the reaction mixture at room temperature for 1-2 hours.

• Isolation and Purification: Isolate and purify the product as described in Protocol 1.1 (Steps 4-6).

Diagram: Synthesis Workflow for Triphenylbismuth Diacetate

Caption: General workflow for the synthesis of triphenylbismuth diacetate.

Part 2: Applications in Key Synthetic Transformations

Triphenylbismuth diacetate is a cornerstone reagent for several important classes of reactions. Its utility primarily stems from its ability to act as an electrophilic aryl source in the presence of a suitable catalyst or as a potent oxidizing agent.

Application 2.1: Copper-Catalyzed N-Arylation of Amines

One of the most powerful applications of Ph₃Bi(OAc)₂ is in the formation of C-N bonds, providing access to N-arylated amines, which are prevalent motifs in pharmaceuticals and agrochemicals.[7] These reactions are typically mediated by catalytic amounts of copper salts.[8][9]

Scientist's Note: The prevailing mechanism suggests a ligand exchange process where the substrate (e.g., an amine) coordinates to the copper(II) catalyst. A subsequent transmetalation with triphenylbismuth diacetate generates a transient Cu(III) intermediate. Reductive elimination from this intermediate forms the desired C-N bond and regenerates a Cu(I) species, which is then re-oxidized to Cu(II) to complete the catalytic cycle. The presence of a base is often required to deprotonate the amine substrate, increasing its nucleophilicity.

Protocol 2.1.1: N-Phenylation of a Primary Amine

Step-by-Step Procedure:

• Setup: To an oven-dried reaction vessel, add the primary amine (1.0 equiv.), triphenylbismuth diacetate (1.1-1.2 equiv.), copper(II) acetate (Cu(OAc)₂; 0.1 equiv.), and a suitable base such as triethylamine (Et₃N) or pyridine (2.0 equiv.).

• Solvent: Add a dry, aprotic solvent such as dichloromethane (DCM) or tetrahydrofuran (THF).

• Reaction: Stir the mixture at room temperature under an inert atmosphere (e.g., Nitrogen or Argon) for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS.

• Workup: Upon completion, dilute the reaction mixture with DCM and wash with aqueous ammonium chloride solution to remove the copper catalyst. Separate the organic layer.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to afford the N-phenylated amine.

Diagram: Experimental Workflow for N-Arylation

Caption: Step-by-step workflow for a typical N-arylation reaction.

Application 2.2: O-Arylation of Alcohols and Phenols

Analogous to N-arylation, the copper-catalyzed O-arylation of alcohols and phenols provides a mild and efficient route to diaryl ethers and alkyl aryl ethers.[7][10] The pentavalent triphenylbismuth diacetate is often more reactive than its trivalent counterpart in these transformations.[7][10]

Protocol 2.2.1: O-Phenylation of a Phenol

Step-by-Step Procedure:

• Setup: In a reaction vessel, combine the phenol (1.0 equiv.), triphenylbismuth diacetate (1.2 equiv.), and copper(II) acetate (0.1 - 1.0 equiv.).

• Solvent and Base: Add a suitable solvent like DCM or toluene, followed by a base such as pyridine (3.0 equiv.).

• Reaction: Stir the mixture at a temperature ranging from room temperature to 50 °C. The reaction is often complete within a few hours. Monitor by TLC.

• Workup and Purification: Follow the workup and purification steps outlined in Protocol 2.1.1.

Diagram: Simplified Catalytic Cycle for Arylation

Caption: Proposed catalytic cycle for copper-mediated arylation.

Application 2.3: Oxidation of Alcohols

As a Bi(V) species, triphenylbismuth diacetate is a potent oxidizing agent capable of converting primary and secondary alcohols to their corresponding aldehydes and ketones under mild conditions.[2] This provides an alternative to chromium- or manganese-based oxidants.

Scientist's Note: The oxidation proceeds via a ligand exchange mechanism where the alcohol displaces an acetate group on the bismuth center. A subsequent intramolecular redox reaction transfers two electrons from the alcohol to the bismuth, reducing it to Bi(III) (as Ph₃Bi) and producing the oxidized carbonyl compound.

Protocol 2.3.1: Oxidation of a Secondary Alcohol to a Ketone

Step-by-Step Procedure:

• Setup: Dissolve the secondary alcohol (1.0 equiv.) in a suitable solvent such as DCM or chloroform.

• Reagent Addition: Add triphenylbismuth diacetate (1.1-1.5 equiv.) to the solution. The addition of a catalytic amount of a base like potassium carbonate (K₂CO₃) can sometimes accelerate the reaction.

• Reaction: Stir the mixture at room temperature. The reaction is typically complete within 1-6 hours. Monitor by TLC.

• Workup: Filter the reaction mixture through a pad of Celite or silica gel to remove the triphenylbismuth byproduct. Wash the pad with additional solvent.

• Purification: Concentrate the filtrate under reduced pressure. The crude product is often of high purity, but can be further purified by column chromatography if necessary.

Part 3: Physicochemical and Safety Data

Table 1: Properties of Triphenylbismuth Diacetate

Property	Value	Reference
Chemical Formula	C₂₂H₂₁BiO₄	[5]
Molecular Weight	562.38 g/mol	[5]
Appearance	White to off-white crystalline solid	[5]
Melting Point	185-187 °C (decomposes)	[11]
Solubility	Soluble in DCM, Chloroform, THF, Acetic Acid. Sparingly soluble in ether and alcohols. Insoluble in water.	[11]
CAS Number	7239-60-3	[5]

Safety and Handling

While organobismuth compounds are generally considered to have low toxicity compared to other heavy metal organometallics, standard laboratory safety precautions should always be observed.[3][12]

• Personal Protective Equipment (PPE): Wear safety glasses, a lab coat, and chemical-resistant gloves.

• Handling: Handle in a well-ventilated area or a chemical fume hood. Avoid creating dust.[13]

• Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials like strong acids or oxidizers.[3][13]

• Disposal: Dispose of waste in accordance with local, state, and federal regulations.

References

• Organobismuth Reagents: Synthesis, Properties and Applications in Organic Synthesis. (n.d.). Google Books.
• Synthesis and Applications of Organobismuth(III) Complexes: Novel Materials and Catalysts. (n.d.). Google Books.

• Soh, Y. T., et al. (2018). Synthesis, Properties Characterization and Applications of Various Organobismuth Compounds. Molecules, 23(11), 2947. [Link]

• Organobismuth chemistry. (2023, December 26). In Wikipedia. [Link]

• Gagnon, A., et al. (2016). Synthesis of Highly Functionalized Triarylbismuthines by Functional Group Manipulation and Use in Palladium- and Copper-Catalyzed Arylation Reactions. The Journal of Organic Chemistry, 81(12), 5004–5020. [Link]

• Ram, V. J., et al. (2003). Applications of bismuth(III) compounds in organic synthesis. Tetrahedron, 59(43), 8369-8393. [Link]

• Doak, G. O., et al. (1965). Organobismuth compounds. I. Studies on triphenylbismuth(V) derivatives, Ph3BiX2. Journal of Organometallic Chemistry, 4(3), 275-281. [Link]

• Standard Coupling Procedures. (n.d.). Aapptec. Retrieved March 25, 2026, from [Link]

• Piancatelli, G., & Margarita, M. (n.d.). Oxidation of Alcohols with IBD/TEMPO. Organic Syntheses. Retrieved March 25, 2026, from [Link]

• Wieber, M., & Baudis, U. (1978). Reaction of pentaphenylantimony with triphenylbismuth diacylates. Zeitschrift für anorganische und allgemeine Chemie, 439(1), 139-142. [Link]

• Combes, S., et al. (2000). Synthesis, structure and reactivity of triphenylbismuthbis(2-thiophenecarboxylate). Main Group Metal Chemistry, 23(1), 23-28. [Link]

• Barton, D. H. R., et al. (1981). Conversion of one hydroxy group in a diol to a phenyl ether with triphenylbismuth diacetate, a new glycol reaction showing strong axial preference in six-membered rings. The Journal of Organic Chemistry, 46(18), 3760-3762. [Link]

• Finet, J.-P., et al. (1988). Phenylation of β-Dicarbonyl Compounds with p-Methoxyphenyllead Triacetate. Organic Syntheses, 66, 111. [Link]

• Fedorov, A. Y., & Finet, J. P. (1998). Several catalytic reactions of triphenylbismuth diacetate in the presence of copper salts. Journal of the Chemical Society, Perkin Transactions 1, (20), 3361-3364. [Link]

• Lai, Y.-C., et al. (2015). Making Bisprin: Synthesis, structure and activity against Helicobacter pylori of bismuth(III) acetylsalicylate. Dalton Transactions, 44(30), 13444-13447. [Link]

• Bismuth Safety Data Sheet. (n.d.). ESPI Metals. Retrieved March 25, 2026, from [Link]

• Sharma, P., & Singh, A. (2020). Characterization and Synthesis of triphenyl bismuth V Compounds. Journal of Emerging Technologies and Innovative Research, 7(7), 1213-1220. [Link]

• Gkizis, P. L., et al. (2021). Traceless Directing Groups in Sustainable Metal-Catalyzed C–H Activation. Catalysts, 11(5), 565. [Link]

• Finet, J.-P., et al. (2000). Copper-catalysed α-aminoesters N-phenylation with triphenylbismuth diacetate. Tetrahedron Letters, 41(32), 6069-6072. [Link]

• Pereira, R., et al. (2021). Bioactive Bismuth Compounds: Is Their Toxicity a Barrier to Therapeutic Use? International Journal of Molecular Sciences, 22(16), 8568. [Link]

• Suzuki, H., et al. (2001). Antibacterial Properties of Some Cyclic Organobismuth(III) Compounds. Antimicrobial Agents and Chemotherapy, 45(11), 3022-3026. [Link]

• Gagnon, A., et al. (2008). Palladium-Catalyzed Cross-Coupling Reaction of Tricyclopropylbismuth with Aryl Halides and Triflates. The Journal of Organic Chemistry, 73(9), 3452-3459. [Link]

• ResearchGate. (n.d.). Synthesis of Highly Functionalized Triarylbismuthines by Functional Group Manipulation and Use in Palladium- and Copper-Catalyzed Arylation Reactions. Retrieved March 25, 2026, from [Link]

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Technical Notes & Optimization

Technical Support Center: Troubleshooting Catalyst Deactivation in Triphenylbismuth Diacetate Couplings

Welcome to the technical support center for researchers, scientists, and drug development professionals utilizing triphenylbismuth diacetate in coupling reactions. This guide is designed to provide in-depth, field-proven insights into troubleshooting common challenges related to catalyst deactivation. By understanding the underlying mechanisms, you can enhance the efficiency, reproducibility, and success of your synthetic endeavors.

I. Understanding the Bismuth Catalytic Cycle and Deactivation Pathways

Triphenylbismuth diacetate is a versatile reagent in organic synthesis, often employed in cross-coupling reactions. Its efficacy relies on a catalytic cycle that can be susceptible to various deactivation pathways. A simplified representation of a generic bismuth-catalyzed coupling is illustrated below.

Caption: Simplified Bismuth Catalytic Cycle and Deactivation Pathways.

The catalytic cycle typically involves the oxidation of a Bi(III) species to a Bi(V) intermediate, followed by reductive elimination to form the desired product and regenerate the Bi(III) catalyst.[1] However, side reactions can lead to the formation of inactive bismuth species, effectively halting the catalytic turnover.

II. Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during triphenylbismuth diacetate couplings in a question-and-answer format, providing both explanations and actionable solutions.

Q1: My reaction is sluggish or has stalled completely. What are the likely causes of catalyst deactivation?

A1: Several factors can lead to the deactivation of your bismuth catalyst. The most common culprits are:

• Hydrolysis: Triphenylbismuth diacetate and its intermediates are susceptible to hydrolysis, especially in the presence of trace water. This can lead to the formation of bismuth oxides (e.g., Bi₂O₃), which are generally catalytically inactive.[2]

• Ligand Dissociation or Modification: The acetate ligands on the bismuth center play a crucial role in its reactivity and stability. Dissociation or undesired reactions involving these ligands can lead to inactive species. The nature of the ligands can significantly influence the stability of high-valent bismuth intermediates.[3][4]

• Substrate-Induced Deactivation: Certain functional groups on your substrates may coordinate too strongly to the bismuth center, leading to catalyst poisoning.[5] Additionally, highly reactive substrates or intermediates can lead to undesired side reactions that consume the active catalyst.

• Thermal Degradation: Like many catalysts, bismuth complexes can decompose at elevated temperatures, leading to a loss of catalytic activity.[6][7]

Q2: I suspect moisture is killing my reaction. How can I rigorously exclude water?

A2: Given the sensitivity of bismuth catalysts to hydrolysis, stringent anhydrous conditions are paramount.

Troubleshooting Protocol: Ensuring Anhydrous Conditions

Step	Action	Rationale
1	Solvent Preparation	Use freshly distilled, high-purity anhydrous solvents. Solvents should be stored over molecular sieves (3Å or 4Å, activated).
2	Reagent Handling	Dry all solid reagents in a vacuum oven before use. Handle all reagents and solutions under an inert atmosphere (e.g., argon or nitrogen) using Schlenk techniques or in a glovebox.
3	Glassware Preparation	Flame-dry all glassware under vacuum or oven-dry at >120°C for several hours and allow to cool under an inert atmosphere.
4	Reaction Setup	Assemble the reaction under a positive pressure of inert gas. Use septa and cannulas for liquid transfers.

Q3: My yields are inconsistent. Could the quality of my triphenylbismuth diacetate be the issue?

A3: Absolutely. The purity and handling of triphenylbismuth diacetate are critical.

Troubleshooting Protocol: Catalyst Quality and Handling

Step	Action	Rationale
1	Purity Check	If possible, verify the purity of your triphenylbismuth diacetate by ¹H NMR or melting point. Impurities can act as catalyst poisons.
2	Storage	Store triphenylbismuth diacetate in a desiccator under an inert atmosphere, protected from light and moisture.
3	Dispensing	Weigh out the catalyst quickly in a dry environment, preferably in a glovebox, to minimize exposure to atmospheric moisture.

Q4: I'm observing the formation of a precipitate in my reaction. What is it and how can I prevent it?

A4: Precipitate formation often indicates catalyst deactivation through the formation of insoluble bismuth oxides or other inorganic bismuth salts.[2]

Troubleshooting Workflow: Addressing Precipitate Formation

Caption: Troubleshooting precipitate formation in bismuth-catalyzed reactions.

Preventative Measures:

• Additives: The use of certain additives or co-solvents can sometimes help to keep the bismuth species in solution.

• Ligand Modification: In some systems, the use of alternative ligands can enhance the stability and solubility of the active catalyst.[2] For instance, branched alkanolamine ligands have been shown to protect the bismuth ion from protonation.[2]

Q5: Can I regenerate my deactivated bismuth catalyst?

A5: In some specific cases, regeneration of bismuth catalysts has been reported. For instance, adsorbed intermediates on a bismuth-promoted platinum catalyst were removed by heat treatment.[8] However, for homogeneous couplings using triphenylbismuth diacetate, in-situ regeneration is often not practical once insoluble bismuth oxides have formed. The focus should be on preventing deactivation in the first place.

III. Advanced Considerations for Robust Couplings

For challenging substrates or to further optimize your reaction, consider the following:

• Role of Additives: Additives can play a crucial role in stabilizing catalytic species and modulating their reactivity.[9] For bismuth catalysis, additives that can scavenge water or coordinate to the bismuth center to prevent aggregation may be beneficial.

• Ligand Design: The electronic and steric properties of the ligands on the bismuth catalyst can be tuned to control selectivity and stability.[3][4] While triphenylbismuth diacetate is a common starting point, exploring other organobismuth reagents with different ligand spheres may be advantageous for specific applications.

• Understanding the Mechanism: A deeper understanding of the reaction mechanism, including the potential for radical pathways, can inform troubleshooting.[10][11] Mechanistic studies can help identify key intermediates and deactivation pathways.

By systematically addressing these potential issues, you can significantly improve the reliability and outcome of your triphenylbismuth diacetate-mediated coupling reactions.

References

• Deactivation and regeneration of in situ formed bismuth-promoted platinum catalyst for the selective oxidation of glycerol to dihydroxyacetone. New Journal of Chemistry (RSC Publishing).
• Hydrolytically Stable Bismuth Catalysts – Extended Shelf Life and Performance Studies. The Shepherd Chemical Company.
• Bismuth Redox Catalysis: An Emerging Main-Group Pl
• Ligand-Controlled Chemodivergent Bismuth Catalysis. Journal of the American Chemical Society.
• Pnictogens: Alternatives to metal-catalyzed cross-coupling. Illinois Chemistry.
• Three Sources of Catalyst Deactivation and How To Mitigate Them.
• Bismuth radical catalysis in the activation and coupling of redox-active electrophiles. PMC.
• Computational Investigation of the Mechanism and Selectivity of a Transition Metal-Catalyzed Cross-Coupling Reaction: Insights into the Role of Ligands and Additives.
• Bismuth radical catalysis in the activation and coupling of redox-active electrophiles. MPG.PuRe.
• Catalyst deactiv
• Catalyst deactivation mechanisms and how to prevent them.

Sources

• 1. Bismuth Redox Catalysis: An Emerging Main-Group Platform for Organic Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. shepchem.com [shepchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. chemistry.illinois.edu [chemistry.illinois.edu]
• 5. Three Sources of Catalyst Deactivation and How To Mitigate Them | Chemical Catalysis for Bioenergy Consortium [chemcatbio.org]
• 6. ammoniaknowhow.com [ammoniaknowhow.com]
• 7. Catalyst deactivation mechanisms and how to prevent them [eureka.patsnap.com]
• 8. Deactivation and regeneration of in situ formed bismuth-promoted platinum catalyst for the selective oxidation of glycerol to dihydroxyacetone - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. Bismuth radical catalysis in the activation and coupling of redox-active electrophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pure.mpg.de [pure.mpg.de]

Technical Support Center: Optimizing Solvent and Temperature for Bis(acetato-O)triphenylbismuth(V)

From the Desk of the Senior Application Scientist

Welcome to the technical support guide for bis(acetato-O)triphenylbismuth(V), a versatile and powerful pentavalent organobismuth reagent. In our experience, achieving optimal performance with this reagent in oxidation and phenylation reactions hinges on the careful selection of two critical parameters: solvent and temperature. This guide is designed to move beyond simple protocols, providing you with the causal understanding and troubleshooting frameworks needed to refine your experimental conditions, enhance yields, and ensure reproducible results.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries we receive from researchers.

Q1: What is the absolute maximum temperature I can heat bis(acetato-O)triphenylbismuth(V) to?

A: The thermal decomposition point is approximately 170°C[1][2]. Exceeding this temperature will lead to irreversible degradation of the reagent, resulting in a significant loss of yield and the potential formation of undesirable byproducts. For all applications, it is critical to maintain reaction temperatures well below this threshold. The reagent is stable under normal storage conditions[1].

Q2: What are the best general-purpose solvents for dissolving bis(acetato-O)triphenylbismuth(V)?

A: Bis(acetato-O)triphenylbismuth(V) is a solid that is insoluble in water[1]. It is generally soluble in a range of common organic solvents. Based on its chemical structure and experimental data for related compounds, good starting points include:

• Chlorinated Solvents: Dichloromethane (DCM), Chloroform (CHCl₃)[3].

• Ethers: Tetrahydrofuran (THF)[3][4].

• Aromatic Hydrocarbons: Toluene, Benzene[3].

Solubility can be moderate, so a solubility test is always recommended before commencing a large-scale reaction.

Q3: How does the choice of solvent polarity affect my reaction's outcome?

A: Solvent choice is not merely about dissolution; it actively influences reaction kinetics and pathways. The principle of "like dissolves like" is a starting point, but the solvent's ability to stabilize charged intermediates is crucial[5][6].

• Polar Solvents (Protic and Aprotic): These are essential for reactions that proceed through polar transition states or charged intermediates. They can significantly enhance reaction rates compared to nonpolar solvents[5].

• Polar Protic vs. Polar Aprotic Distinction: This is a critical consideration in nucleophilic reactions.

  • Polar Protic Solvents (e.g., alcohols, water) can form hydrogen bonds with anionic nucleophiles, creating a "solvent cage" that hinders their reactivity[7].

  • Polar Aprotic Solvents (e.g., THF, DMF, Acetone) dissolve charged species but do not engage in hydrogen bonding, leaving the nucleophile "free" and more reactive[6][7]. For many arylation reactions where nucleophilic attack is the key step, a polar aprotic solvent is often the superior choice.

Q4: Is there a "standard" temperature range for reactions with this reagent?

A: While there is no universal temperature, most applications fall within a range of room temperature (20-25°C) to 80°C .

• Mild Oxidations/Phenylations: Many reactions proceed efficiently at room temperature.

• Less Reactive Substrates: For more challenging transformations, moderate heating (e.g., 40-80°C) is often required to achieve a reasonable reaction rate. Temperature is a key parameter that can affect not only the rate but also the selectivity of a reaction[8][9]. Optimization is always recommended.

Part 2: Troubleshooting Guide & Optimization Protocols

This section provides structured solutions to common experimental challenges.

Issue 1: Low Reagent Solubility or Incomplete Reaction

Causality: An incomplete reaction is often a symptom of poor solubility. If the reagent is not fully dissolved, the reaction becomes diffusion-limited, leading to slow rates and low conversions. This stems from a mismatch in polarity between the solvent and the reagent/substrate complex.

Solution: A systematic solvent screening is the most robust method to identify an optimal medium.

• Preparation: In separate, small vials, place a small, equivalent amount of bis(acetato-O)triphenylbismuth(V) and your substrate.

• Solvent Addition: To each vial, add a different candidate solvent from the categories below (e.g., 0.5 mL).

  • Nonpolar: Toluene, Hexane

  • Polar Aprotic: THF, Dichloromethane (DCM), Acetone, Ethyl Acetate

  • Polar Protic: Isopropanol, Ethanol (Use with caution, may act as a competing nucleophile)

• Observation (Room Temp): Stir or agitate all vials at room temperature for 15 minutes. Record visual solubility.

• Observation (Elevated Temp): Gently warm the vials that showed poor solubility to your intended reaction temperature (e.g., 50°C). Record any changes.

• Small-Scale Reaction: Run a small-scale test reaction in the 2-3 most promising solvents.

• Analysis: Analyze the reaction progress/yield via a suitable method (TLC, LC-MS, GC-MS) to determine the best-performing solvent.

Caption: Workflow for systematic solvent screening.

Solvent Class	Example Solvents	Typical Application / Rationale
Aromatic	Toluene, Xylene	Good for dissolving nonpolar to moderately polar reactants; suitable for higher temperatures.
Ethers	THF, 1,4-Dioxane	Polar aprotic; excellent general-purpose solvents that do not interfere with nucleophiles.
Chlorinated	DCM, Chloroform	Polar aprotic; effective at dissolving a wide range of organic compounds; best for lower temp reactions.
Ketones	Acetone, MEK	Polar aprotic; higher polarity than ethers, good for dissolving more polar substrates.

Issue 2: Product Degradation, Low Yield, or Multiple Side Products

Causality: This often points to an inappropriate reaction temperature. A temperature that is too high can cause the reagent or the desired product to decompose[1]. Conversely, a temperature that is too low results in an impractically long reaction time, during which side reactions or slow degradation can occur. Every reaction has an optimal temperature window that balances reaction rate with the stability of all components[10].

Solution: Perform a systematic temperature optimization study, ensuring you do not exceed the reagent's decomposition limit of ~170°C.

• Select Solvent: Using the optimal solvent identified in the previous step, set up several identical small-scale reactions.

• Define Range: Choose a range of temperatures to test. A good starting range could be:

  • Reaction 1: Room Temperature (~25°C)

  • Reaction 2: 40°C

  • Reaction 3: 60°C

  • Reaction 4: 80°C

• Execution: Place each reaction in a temperature-controlled environment (e.g., oil bath, heating mantle with probe). Ensure consistent stirring.

• Time-Course Monitoring: At set time intervals (e.g., 1h, 3h, 6h, 24h), take a small aliquot from each reaction.

• Analysis: Quench the aliquots and analyze by a quantitative or semi-quantitative method (e.g., TLC with a standard, GC, or HPLC).

• Determine Optimum: Identify the temperature that provides the best yield of the desired product in the most reasonable timeframe, with the fewest impurities.

Caption: Workflow for parallel temperature optimization.

Temperature Range	Expected Outcome	Potential Issues
< 20°C	Very slow reaction rate.	Impractically long reaction times; potential for reagent instability over extended periods.
20 - 40°C	Ideal for highly reactive substrates.	May be too slow for less reactive partners.
40 - 80°C	Good general-purpose range; balances rate and stability.	Increased potential for minor side products compared to room temp.
> 80°C	For very unreactive substrates.	Higher risk of side reactions and approaching the stability limits of the reagent/products.
> 170°C	DO NOT USE	Rapid decomposition of bis(acetato-O)triphenylbismuth(V)[1][2].

References

• Ereztech. (n.d.). Bis(acetato-O)triphenylbismuth(V) Safety Data Sheet.

• Optimization of reaction conditions. (n.d.). ResearchGate. Retrieved from researchgate.net. [Link]

• Tiekink, E. R., & Chow, S. H. (2014). Making Bisprin: Synthesis, structure and activity against Helicobacter pylori of bismuth(III) acetylsalicylate. Dalton Transactions, 43(35), 13269-13274. [Link]

• Organobismuth Reagents: Synthesis, Properties and Applications in Organic Synthesis. (n.d.). ResearchGate. Retrieved from researchgate.net. [Link]

• Takahashi, Y., Chida, Y., & Fujiyoshi, Y. (2010). Bismuth solubility through binding by various organic compounds and naturally occurring soil organic matter. Journal of Environmental Science and Health, Part A, 45(6), 746-753. [Link]

• Röllig, R., Paul, C. E., Duquesne, K., Kara, S., & Alphand, V. (2022). Exploring the Temperature Effect on Enantioselectivity of a Baeyer‐Villiger Biooxidation by the 2,5‐DKCMO Module: The SLM Approach. ChemBioChem, 23(15), e202200293. [Link]

• Ashenhurst, J. (2022). The Role of Solvent in SN1, SN2, E1 and E2 Reactions. Chemistry Steps. [Link]

• Prati, F., Villa, A., & Chan-Thaw, C. E. (2021). On the role of bismuth as modifier in AuPdBi catalysts: Effects on liquid-phase oxidation and hydrogenation reactions. Catalysis Today, 373, 114-123. [Link]

• Journal of Scientific Reports. (2024). Relationship between Solvent Polarity and Reaction Rate in Organic Synthesis. Retrieved from oirc.org. [Link]

• Gusakovskaya, A. A., Kalistratova, O. S., Gushchin, A. V., Somov, N. V., & Chuprunov, E. V. (2018). Synthesis and Structures of Triphenylbismuth Bis[3-(2-Furyl)Acrylate]... OSTI.GOV. [Link]

• Barton, D. H. R., Lester, D. J., Motherwell, W. B., & Papoula, M. T. B. (1982). Pentavalent organobismuth reagents. Part 2. The phenylation of phenols. Journal of the Chemical Society, Perkin Transactions 1, 241-247. [Link]

• National Center for Biotechnology Information. (n.d.). Bis(acetato-O)triphenylbismuth(V). PubChem. [Link]

• Characterization and Synthesis of triphenyl bismuth V Compounds. (2020). Journal of Emerging Technologies and Innovative Research (JETIR). [Link]

• Comanescu, C. (2012). Synthesis, Properties Characterization and Applications of Various Organobismuth Compounds. Molecules, 17(3), 2500-2534. [Link]

• Le, E. A. S., et al. (2023). Adsorption and Thermal Decomposition of Triphenyl Bismuth on Silicon (001). The Journal of Physical Chemistry C, 127(33), 16503-16512. [Link]

• Kozyrod, R. P., & Pinhey, J. T. (1990). Arylation of β-Dicarbonyl Compounds. Organic Syntheses, 69, 148. [Link]

• Combes, S., Finet, J. P., & Galy, J. P. (1998). Synthesis, structure and reactivity of triphenylbismuthbis(2-thiophenecarboxylate). Main Group Metal Chemistry, 21(1), 23-28. [Link]

• Vágner, A., et al. (2022). Boosting Bismuth(III) Complexation for Targeted α‐Therapy (TAT) Applications with the Mesocyclic Chelating Agent AAZTA. Chemistry – A European Journal, 28(1), e202103403. [Link]

• PRISM BioLab. (2023). Reaction Conditions Optimization: The Current State. Retrieved from prismbiolab.com. [Link]

• Ashenhurst, J. (2012). Polar Protic? Polar Aprotic? Nonpolar? All About Solvents. Master Organic Chemistry. [Link]

• Carmalt, C. J., et al. (2004). Formation of Bismuth(V) Thiolates: Protolysis and Oxidation of Triphenylbismuth(III) with Heterocyclic Thiols. Inorganic Chemistry, 43(20), 6484-6491. [Link]

• Banik, B. K. (2020). Versatile Bismuth Salts-induced Reactions From Our Laboratory: A Perspective. Heterocyclic Letters, 10(2), 341-346. [Link]

• Röllig, R., et al. (2022). Exploring the Temperature Effect on Enantioselectivity of a Baeyer‐Villiger Biooxidation by the 2,5‐DKCMO Module: The SLM Approach. TU Delft Research Portal. [Link]

• Ju, M. G., et al. (2019). Temperature-Dependent Thermal Decomposition Pathway of Organic–Inorganic Halide Perovskite Materials. ACS Energy Letters, 4(10), 2495-2501. [Link]

• 5-Oxo-5,6-dihydro-2H-pyran. (n.d.). Organic Syntheses. Retrieved from orgsyn.org. [Link]

• Adonin, S. A., et al. (2020). Thermal decomposition of DMSO or DMF solvates: an advanced method for obtaining new hybrid bismuth(iii) halides. New Journal of Chemistry, 44(28), 12108-12114. [Link]

• Wikipedia. (n.d.). Triphenylbismuthine. Retrieved from en.wikipedia.org. [Link]

• Gordon, J. T., et al. (2023). Thermal Decomposition Mechanisms of Volatile Molybdenum(VI) Bis-Imides. ChemRxiv. [Link]

Sources

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• 2. Bis(acetato-O)triphenylbismuth(V) 98 7239-60-3 [sigmaaldrich.com]
• 3. jetir.org [jetir.org]
• 4. Synthesis and Structures of Triphenylbismuth Bis[3-(2-Furyl)Acrylate] Ph{sub 3}Bi[O{sub 2}CCH=CH(C{sub 4}H{sub 3}O)]{sub 2} and Triphenylbismuth Di-meta-nitrocinnamate Ph{sub 3}Bi(O{sub 2}CCH=CH–С{sub 6}H{sub 4}NO{sub 2}-m){sub 2} (Journal Article) | OSTI.GOV [osti.gov]
• 5. Relationship between Solvent Polarity and Reaction Rate in Organic Synthesis | Journal of Chemistry [ajpojournals.org]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. The Role of Solvent in SN1, SN2, E1 and E2 Reactions - Chemistry Steps [chemistrysteps.com]
• 8. d-nb.info [d-nb.info]
• 9. research.tudelft.nl [research.tudelft.nl]
• 10. Reaction Conditions Optimization: The Current State - PRISM BioLab [prismbiolab.com]

Bismuth(V) Mediated Arylation: A Technical Support Guide for Minimizing Unwanted Side Reactions

Welcome to the technical support center for bismuth(V)-mediated arylation. This guide is designed for researchers, scientists, and drug development professionals who are utilizing this powerful C-H functionalization method. As with any advanced synthetic tool, achieving high yields and clean reaction profiles requires a nuanced understanding of the potential side reactions. This document provides in-depth troubleshooting advice and frequently asked questions to help you navigate these challenges effectively.

Table of Contents

• Understanding the Landscape of Side Reactions

• Frequently Asked Questions (FAQs)

  • What are the most common side reactions in Bi(V)-mediated arylations?

  • How does the choice of bismuth(V) reagent affect side reactions?

  • What is the role of the ligand in controlling selectivity?

  • Can the solvent system influence the formation of byproducts?

• Troubleshooting Guide: From Diagnosis to Solution

  • Problem 1: Homocoupling of the Arylating Agent (Ar-Ar)

    • Symptoms and Diagnosis

    • Mechanism of Formation

    • Mitigation Strategies

  • Problem 2: Protodebismuthation and Reductive Elimination

    • Symptoms and Diagnosis

    • Mechanism of Formation

    • Mitigation Strategies

  • Problem 3: Off-Target C-H Arylation (Isomer Formation)

    • Symptoms and Diagnosis

    • Mechanism of Formation

    • Mitigation Strategies

• Experimental Protocols

  • Protocol 1: General Procedure for Minimizing Homocoupling

  • Protocol 2: Screening for Optimal Ligand and Solvent Conditions

• References

Understanding the Landscape of Side Reactions

Bismuth(V) reagents are highly effective for C-H arylation due to their unique reactivity profile. However, their high oxidation state also makes them susceptible to a variety of decomposition and side pathways. The desired catalytic cycle involves the formation of a Bi(III) intermediate after the productive C-C bond formation. Side reactions often stem from the premature or off-target reactivity of the Bi(V) species.

Technical Support Center: Proper Storage and Handling of Bis(acetato-O)triphenylbismuth(V)

An in-depth technical guide by the Gemini Application Science Team

Introduction: Bis(acetato-O)triphenylbismuth(V), also commonly known as Triphenylbismuth Diacetate, is a versatile and powerful organobismuth reagent utilized in a range of organic transformations, including arylation reactions.[1] As a pentavalent bismuth compound, its stability is paramount to achieving reproducible and high-yield results. Improper storage can lead to degradation, compromising the reagent's integrity and affecting experimental outcomes. This guide provides a comprehensive overview of best practices for storage, answers frequently asked questions, and offers troubleshooting advice for researchers, scientists, and drug development professionals.

Troubleshooting Guide

Encountering issues with the stability or performance of your bis(acetato-O)triphenylbismuth(V)? This workflow provides a systematic approach to identifying and resolving potential causes of degradation.[2]

Caption: Troubleshooting workflow for bis(acetato-O)triphenylbismuth(V) decomposition.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for bis(acetato-O)triphenylbismuth(V)?

To ensure long-term stability and reactivity, the compound must be stored with careful attention to atmosphere, temperature, and light. The ideal conditions are:

• Atmosphere: Store under a dry, inert atmosphere such as argon or nitrogen.[2][3] This is the most critical factor in preventing degradation.

• Container: Keep the container tightly closed and sealed until ready for use.[3][4] Glass ampules or bottles are common packaging formats.[1]

• Temperature: Store in a cool, dry, and well-ventilated area.[4][5] While some suppliers state room temperature is acceptable, refrigeration (2-8°C) is recommended for maximum shelf-life.

• Light: Protect from direct sunlight and store in a dark or shaded area.[3][4] Using an amber glass vial can provide additional protection.

Q2: How sensitive is the compound to air and moisture? What happens upon exposure?

Bis(acetato-O)triphenylbismuth(V) is sensitive to moisture and air.[2][3][6] The primary degradation pathway upon exposure is the hydrolysis of the bismuth-oxygen bonds of the acetate ligands.[7] This process is accelerated in the presence of aqueous base.[7] While the compound is generally considered air-stable for short periods on the benchtop, prolonged exposure, especially in a humid environment, will lead to decomposition.[3][7] This degradation compromises the compound's structure and its effectiveness as an oxidizing or arylating agent.

Q3: Is the compound sensitive to light?

Yes, there is evidence that similar organobismuth(V) compounds can decompose upon exposure to light.[8] This photodegradation can proceed via a radical mechanism, where the homolysis of Bi-C bonds forms phenyl radicals.[8] Such decomposition not only reduces the purity of the reagent but can also initiate unwanted side reactions in your experiments. Therefore, storing the compound in the dark is a critical precaution.[3]

Q4: My compound has changed color and/or is clumping. Is it still usable?

Visual changes such as discoloration (e.g., turning yellow or brown) or clumping (due to moisture absorption) are strong indicators of degradation.[2] Using a degraded reagent is not recommended as it will lead to lower reaction yields, inconsistent results, and the introduction of impurities. It is best practice to discard the compromised reagent in accordance with local safety regulations and use a fresh, properly stored batch for your experiments.

Q5: What are the primary degradation products of bis(acetato-O)triphenylbismuth(V)?

The degradation of pentavalent (Bi(V)) organobismuth compounds typically involves reduction to the more stable trivalent (Bi(III)) state.[9] The primary degradation products from hydrolysis or thermal decomposition are triphenylbismuth (a Bi(III) compound) and acetic acid. Further decomposition, especially at high temperatures, can lead to the formation of bismuth oxide fumes, carbon monoxide, and carbon dioxide.[5][6][10]

Q6: What materials should be avoided when handling or storing this compound?

Bis(acetato-O)triphenylbismuth(V) is incompatible with strong oxidizing agents.[4][5][10] Contact with these materials can lead to vigorous and potentially hazardous reactions. Ensure that the compound is stored away from such chemicals and that separate, clean spatulas and glassware are used during handling to prevent cross-contamination.

Q7: What is the recommended procedure for handling the compound in the laboratory?

Standard laboratory safety practices for handling chemical solids should be followed:

• Ventilation: Handle the compound in a well-ventilated area or a chemical fume hood.[10][11]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant gloves, safety glasses or goggles, and a lab coat.[4]

• Hygiene: Wash hands thoroughly after handling. Avoid eating, drinking, or smoking in the work area.[4][10]

• Dispensing: Avoid creating dust when weighing or transferring the solid.[11] After dispensing, ensure the container is tightly sealed and the atmosphere is replaced with an inert gas if possible.

Data & Diagrams

Summary of Storage Conditions

Parameter	Optimal Condition	Suboptimal Condition	Consequence of Suboptimal Storage
Atmosphere	Dry Argon or Nitrogen	Ambient Air	Hydrolysis and oxidation, leading to loss of reactivity.[3][7]
Moisture	Anhydrous	Humid Environment	Accelerated hydrolysis of Bi-O bonds, clumping of solid.[2][7]
Temperature	Cool (2-8°C), well-ventilated	High heat, temperature fluctuations	Thermal decomposition (~170°C), potential for side reactions.[4]
Light	Dark (e.g., amber vial, in a cabinet)	Exposure to sunlight or UV light	Photodegradation, potential formation of radical species.[8]
Container	Tightly sealed glass bottle/ampule	Loosely capped or open container	Allows entry of air and moisture, leading to rapid degradation.[3][4]

Potential Degradation Pathways

Caption: Key degradation pathways for bis(acetato-O)triphenylbismuth(V).

References

• Vertex AI Search Result[7] Organobismuth Reagents: Synthesis, Properties and Applications in Organic Synthesis. Google Books.

• Ereztech[4] SAFETY DATA SHEET - Bis(acetato-O)triphenylbismuth(V). Ereztech.

• Tokyo Chemical Industry[3] SAFETY DATA SHEET - bis(acetato-κO)triphenylbismuth. Tokyo Chemical Industry.

• Sigma-Aldrich Bis(acetato-O)triphenylbismuth(V) 98 | 7239-60-3. Sigma-Aldrich.

• Gelest, Inc.[10] SAFETY DATA SHEET - TRIPHENYLBISMUTH. Gelest, Inc.

• ECHEMI[11] Triphenylbismuth SDS, 603-33-8 Safety Data Sheets. ECHEMI.

• Ereztech[1] Bis(acetato-O)triphenylbismuth(V) | Diacetoxytriphenylbismuth. Ereztech.

• BenchChem[2] Triphenylbismuth Diacetate | 7239-60-3. BenchChem.

• Chemistry World[12] Reviving organobismuth chemistry. Chemistry World.

• Fisher Scientific[5] SAFETY DATA SHEET - Triphenylbismuth. Fisher Scientific.

• Thermo Fisher Scientific[6] SAFETY DATA SHEET - Triphenylbismuth. Thermo Fisher Scientific.

• Semantic Scholar[8] DECOMPOSITION OF TRIPHENYLBISMUTH DICROTONATE IN LIGHT IN THE PRESENCE OF 2-METHYL-2-NITROSOPROPANE. Semantic Scholar.

• Royal Society of Chemistry[9] Stability and Toxicity of Tris-tolyl Bismuth(V) Dicarboxylates and their Biological Activity towards Leishmania major. Royal Society of Chemistry.

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• 12. Bismuth chemistry revival synthetic pathways for drugs and agrochemicals Liam Ball profile | Chemistry World [chemistryworld.com]

Technical Support Center: Overcoming Steric Hindrance in Bis(acetato-O)triphenylbismuth(V) Cross-Coupling

Welcome to the Technical Support Center for organobismuth-mediated cross-coupling. As a Senior Application Scientist, I have designed this guide to address one of the most persistent challenges in our field: yield-limiting steric hindrance.

Bis(acetato-O)triphenylbismuth(V), commonly referred to as triphenylbismuth diacetate or Ph3​Bi(OAc)2​ , is a highly effective, bench-stable pentavalent bismuth reagent utilized for the O-, N-, and C-arylation of various nucleophiles[1]. While it boasts excellent functional group tolerance, researchers frequently encounter stalled reactions when dealing with ortho-substituted aryl groups or bulky secondary/aliphatic nucleophiles[2]. This guide provides mechanistic troubleshooting, validated protocols, and empirical data to help you engineer your way around these steric barriers.

Section 1: Mechanistic Insights & Troubleshooting Logic

To troubleshoot steric hindrance, we must first isolate where the failure occurs in the catalytic cycle. The arylation of nucleophiles by Ph3​Bi(OAc)2​ typically proceeds via two distinct pathways:

• Uncatalyzed Pathway (Bismuth-Direct): The nucleophile coordinates directly to the Bi(V) center, forming a distorted trigonal bipyramidal intermediate. Reductive elimination then transfers the apical phenyl group to the nucleophile[3]. Steric bulk physically blocks the nucleophile from accessing this apical position, stalling the reaction entirely.

• Copper-Catalyzed Pathway (Chan-Lam Type): The phenyl group transmetalates from Bi(V) to a Cu(II) or Cu(III) center. The nucleophile coordinates to the copper center, followed by reductive elimination[4]. Steric hindrance here can inhibit both the initial transmetalation step and the final reductive elimination from the copper complex[2].

Troubleshooting Workflow

Caption: Logical workflow for overcoming steric hindrance in Ph3Bi(OAc)2 cross-coupling reactions.

Section 2: Frequently Asked Questions (FAQs)

Q1: I am attempting an O-arylation of a secondary alcohol using Ph3​Bi(OAc)2​ , but I am observing mostly unreacted starting material. How can I drive the reaction forward? A: Secondary alcohols present significant steric bulk that hinders direct coordination to the Bi(V) center. To overcome this, you must transition to a copper-promoted system. If you are already using catalytic copper (e.g., 10 mol%), increase the loading to stoichiometric amounts (1.0 equiv) and increase the pyridine ligand to 3.0 equivalents[2][4]. The high ligand concentration stabilizes the sterically congested Cu-alkoxide intermediate, forcing the reaction forward.

Q2: My substrate has an ortho-methyl group on the nucleophilic center (e.g., 2-methylphenol). Standard conditions yield less than 20%. Why is this happening and how do I fix it? A: Ortho-substitution creates severe steric clashes during the transmetalation and reductive elimination steps, an effect that is particularly pronounced in O-arylation compared to N-arylation[2]. Solution: Increase the equivalents of the bismuth reagent. Using 2.0 equivalents of Ph3​Bi(OAc)2​ compensates for the slower transmetalation rate by driving the equilibrium forward via mass action[2].

Q3: Does the geometry of the Bi(V) intermediate affect regioselectivity in polyols? A: Yes. In uncatalyzed reactions, Ph3​Bi(OAc)2​ forms a trigonal bipyramidal intermediate. Reductive elimination transfers an apical phenyl ligand strictly to the least sterically encumbered hydroxyl group. For example, in the mono-O-phenylation of pinanediol, the phenyl group is transferred exclusively to the less hindered position[3]. If you wish to target a more hindered position, you must utilize a directing group or switch to a highly active Cu-catalyzed system that overrides this inherent bismuth geometry preference.

Q4: Can I use Ph3​Bi(OAc)2​ for the N-arylation of bulky primary amines like tert-butylamine? A: Surprisingly, yes. Unlike O-arylation, the N-arylation of highly hindered aliphatic amines like 2-methyl-2-propanamine (tert-butylamine) with Ph3​Bi(OAc)2​ is extremely efficient. It often proceeds in near-quantitative yields (up to 100%) even without complex ligand systems[5]. The greater nucleophilicity of the amine allows it to displace the acetate ligands and coordinate to the metal center much more effectively than corresponding alcohols.

Section 3: Self-Validating Experimental Protocols

Protocol: Copper-Promoted O-Arylation of Sterically Hindered Alcohols

This protocol is optimized for substrates where standard catalytic conditions fail due to steric hindrance (e.g., ortho-substituted phenols or secondary aliphatic alcohols)[2][4].

Step 1: Reagent Preparation & Atmosphere Setup

• Ensure the reaction flask is dry. While Ph3​Bi(OAc)2​ is air-stable, the active Cu(I)/Cu(III) catalytic cycle benefits from an oxidative environment.

• Action: Set up the reaction under an oxygen atmosphere (O2 balloon) to facilitate the continuous reoxidation of copper intermediates[4].

Step 2: Reaction Assembly

• To a round-bottom flask, add the sterically hindered alcohol (1.0 equiv, e.g., 0.5 mmol).

• Add Bis(acetato-O)triphenylbismuth(V) (2.0 equiv, 1.0 mmol).

  • Causality: Excess Bi(V) drives the sterically hindered transmetalation step forward[2].

• Add Cu(OAc)2​ (1.0 equiv, 0.5 mmol).

  • Causality: Stoichiometric copper is required when steric bulk prevents efficient catalytic turnover[2][4].

• Add Pyridine (3.0 equiv, 1.5 mmol).

  • Causality: Pyridine acts as both a base to neutralize liberated acetic acid and a ligand to stabilize the bulky Cu intermediate.

• Dissolve the mixture in anhydrous CH2​Cl2​ (0.1 M concentration).

Step 3: Execution & Self-Validating Monitoring

• Heat the reaction mixture to 50 °C and stir vigorously for 12 to 24 hours[2].

• Self-Validation Check: Monitor the solution's color and homogeneity. A shift to a deep blue/green indicates active Cu-pyridine complexation. If the reaction stalls at <50% conversion (via LCMS) and a precipitate forms, the Cu catalyst may have crashed out. Add an additional 0.5 equiv of Pyridine to resolubilize the active species.

Step 4: Workup & Purification

• Quench the reaction with saturated aqueous NH4​Cl to complex the copper.

• Extract with EtOAc (3x). Wash the combined organic layers with brine, dry over Na2​SO4​ , and concentrate in vacuo.

• Purify via silica gel flash chromatography.

Section 4: Quantitative Data & Optimization

The following table summarizes the causal relationship between reaction parameters and yields when overcoming steric hindrance in O-arylation[2][4].

Substrate Type	Ph3​Bi(OAc)2​	Cu(OAc)2​ Loading	Pyridine	Solvent / Temp	Yield (%)	Mechanistic Rationale
Unhindered Primary Alcohol	1.0 equiv	10 mol%	1.2 equiv	Toluene / 80 °C	>85%	Standard catalytic turnover is sufficient; no steric clash.
Ortho-Substituted Phenol	1.0 equiv	30 mol%	1.2 equiv	Toluene / 80 °C	20-30%	Steric clash inhibits transmetalation; catalytic cycle stalls.
Ortho-Substituted Phenol	2.0 equiv	100 mol%	3.0 equiv	CH2​Cl2​ / 50 °C	80%	Excess Bi(V) and stoichiometric Cu override the steric barrier[2].
Hindered Secondary Alcohol	2.0 equiv	100 mol%	3.0 equiv	CH2​Cl2​ / 50 °C	70-75%	High ligand concentration stabilizes the bulky Cu-alkoxide intermediate.

References

• Experimental and Theoretical Study on Palladium-Catalyzed C–P Bond Formation via Direct Coupling of Triarylbismuths with P(O)–H Compounds Source: The Journal of Organic Chemistry - ACS Publications URL:5[5]

• Synthesis of Highly Functionalized Triarylbismuthines by Functional Group Manipulation and Use in Palladium- and Copper-Catalyzed Arylation Reactions Source: The Journal of Organic Chemistry - ACS Publications URL:4[4]

• Triphenylbismuth Diacetate Source: Benchchem URL:1[1]

• Organic & Biomolecular Chemistry Source: RSC Publishing URL:2[2]

• Synthesis and reactivity of pentavalent biphenyl-2,2′-ylenebismuth derivatives Source: ResearchGate URL:3[3]

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Reference Data & Comparative Studies

A Tale of Two Arylating Agents: A Comparative Guide to Bis(acetato-O)triphenylbismuth(V) and Phenylboronic Acid in Cross-Coupling Reactions

Introduction

The construction of carbon-carbon (C-C) and carbon-heteroatom (C-X) bonds is the cornerstone of modern organic synthesis, enabling the assembly of complex molecules that form the basis of pharmaceuticals, agrochemicals, and advanced materials. At the heart of this endeavor lies the cross-coupling reaction, a powerful transformation that has revolutionized molecular design. For decades, phenylboronic acid, the quintessential reagent in the Nobel Prize-winning Suzuki-Miyaura coupling, has been the undisputed workhorse for creating biaryl structures.[1][2] However, the landscape of synthetic chemistry is one of constant evolution. Emerging from the p-block of the periodic table, organobismuth reagents, such as bis(acetato-O)triphenylbismuth(V), offer a distinct and complementary approach to arylation, particularly for C-O and C-N bond formation.[3][4]

This guide provides a detailed, evidence-based comparison of these two pivotal reagents. We will move beyond simple procedural descriptions to explore the fundamental mechanistic differences that govern their reactivity, performance, and ideal applications. For the researcher, scientist, or drug development professional, understanding the causality behind these choices is paramount to efficient and innovative synthesis.

Phenylboronic Acid: The Palladium-Catalyzed Workhorse

Phenylboronic acid is a cornerstone of modern synthetic chemistry, primarily through its role in the Suzuki-Miyaura cross-coupling reaction.[1][5] This palladium-catalyzed process has become one of the most versatile and widely used methods for constructing C(sp²)-C(sp²) bonds due to its high functional group tolerance, mild reaction conditions, and the commercial availability of a vast array of boronic acids.[6][7]

The Suzuki-Miyaura Catalytic Cycle: A Mechanistic Overview

The efficacy of phenylboronic acid is inextricably linked to a well-understood palladium catalytic cycle that shuttles between Pd(0) and Pd(II) oxidation states.[2][8] Understanding this mechanism is key to troubleshooting and optimizing reactions.

The cycle comprises three fundamental steps:

• Oxidative Addition: A catalytically active Pd(0) species, typically bearing phosphine ligands, inserts into the carbon-halide bond of an aryl halide (or triflate), forming a square-planar Pd(II) complex.[1][8] This is often the rate-determining step of the cycle.

• Transmetalation: This is the crucial step where the phenyl group is transferred from boron to the palladium center. The process requires activation of the boronic acid by a base (e.g., K₂CO₃, Cs₂CO₃) to form a more nucleophilic boronate species.[9] This boronate then displaces the halide on the Pd(II) complex.

• Reductive Elimination: The two organic moieties on the palladium(II) intermediate couple, forming the new C-C bond of the biaryl product and regenerating the catalytically active Pd(0) species, which re-enters the cycle.[1][2]

Caption: The Pd(0)/Pd(II) cycle for Suzuki-Miyaura coupling.

Bis(acetato-O)triphenylbismuth(V): A P-Block Perspective on Arylation

Bis(acetato-O)triphenylbismuth(V), also known as triphenylbismuth diacetate, is a stable, crystalline solid that operates on a fundamentally different principle than boronic acids.[3][10][11] As a pentavalent organobismuth compound, it serves primarily as an electrophilic source of phenyl groups, excelling in the arylation of heteroatom nucleophiles like phenols (O-arylation) and amines (N-arylation).[4][12] Its utility stems from the Bi(V)/Bi(III) redox couple, a transformation that does not typically require a palladium catalyst.

Mechanism of Bi(V)-Mediated Arylation

The reactions mediated by triphenylbismuth diacetate are often considered a type of Chan-Lam-Evans (CLE) coupling, a reaction class more famously associated with copper-catalyzed couplings of boronic acids.[13][14] Historically, however, the development of CLE coupling was built upon earlier work with stoichiometric organobismuth reagents.[13]

The general mechanism involves:

• Ligand Exchange: The nucleophile (e.g., an alcohol R-OH or amine R-NH₂) displaces one of the acetate ligands on the Bi(V) center.

• Reductive Elimination: The phenyl group and the heteroatom nucleophile reductively eliminate from the bismuth center. This forms the desired C-O or C-N bond and reduces the metal from Bi(V) to a Bi(III) species (triphenylbismuth).

While often used in stoichiometric amounts, catalytic versions are emerging where the Bi(III) species is re-oxidized to Bi(V) in situ, creating a catalytic cycle.[15][16] More recently, the versatility of bismuth has been expanded to include radical-based cross-couplings, mimicking the behavior of transition metals and opening new avenues for bond formation.[17][18][19]

Caption: A simplified pathway for stoichiometric Bi(V) arylation.

Head-to-Head Performance Comparison

The choice between phenylboronic acid and triphenylbismuth diacetate is dictated by the specific bond you aim to construct and the overall synthetic strategy. The following table summarizes their key performance characteristics.

Feature	Phenylboronic Acid (in Suzuki Coupling)	Bis(acetato-O)triphenylbismuth(V)
Primary Application	C-C bond formation (biaryls, styrenes, etc.).[1]	C-O and C-N bond formation (aryl ethers, aryl amines).[3][4]
Catalyst System	Palladium (Pd) complexes are essential.[2] Ligands often required.[6]	Often used stoichiometrically. Copper can be used as a catalyst.[13][20] Catalytic Bi cycles are emerging.[15]
Role of Aryl Group	Nucleophilic partner (after activation with base).[9]	Electrophilic partner.
Reaction Conditions	Typically requires elevated temperatures (60-110 °C) and an inert atmosphere.[21]	Often proceeds at room temperature and can be run open to air.[14][20]
Key Reagents	Aryl halide/triflate, boronic acid, base, Pd catalyst, ligand.	Bismuth(V) reagent, nucleophile (alcohol, amine), sometimes a copper catalyst.
Functional Group Tolerance	Very broad, but can be sensitive to strong bases.	Generally high, proceeds under mild, often base-free conditions.
Toxicity Profile	Boronic acids are generally low in toxicity. Palladium catalysts can leave heavy metal traces.	Bismuth compounds are known for their low toxicity ("green" metal).[22]
Key Advantage	Extremely wide scope for C-C bond formation; vast library of available reagents.	Excellent for mild C-O/C-N bond formation; avoids palladium.
Key Disadvantage	Requires a transition metal catalyst, ligands, and base; potential for protodeboronation side reactions.	Often requires stoichiometric use of the bismuth reagent; less established for C-C coupling.

Experimental Protocols: A Practical Guide

To translate theory into practice, this section provides representative, step-by-step protocols for key transformations using each reagent.

Protocol 1: Palladium-Catalyzed Suzuki-Miyaura C-C Coupling

This procedure details the synthesis of 4-methylbiphenyl from 4-bromotoluene and phenylboronic acid, a classic example of a Suzuki coupling.

Materials:

• 4-Bromotoluene (1.0 mmol, 171 mg)

• Phenylboronic acid (1.3 mmol, 158 mg)[23]

• Palladium(II) acetate (Pd(OAc)₂) (0.01 mmol, 2.2 mg)[5]

• Potassium carbonate (K₂CO₃) (2.0 mmol, 276 mg)

• Toluene (4 mL) and Water (2 mL)

• Schlenk flask or sealed reaction vial with a magnetic stir bar

Procedure:

• To a Schlenk flask under an argon or nitrogen atmosphere, add 4-bromotoluene, phenylboronic acid, potassium carbonate, and palladium(II) acetate.

• Add the toluene and water solvent mixture via syringe.

• Seal the flask and heat the reaction mixture to 80-90 °C with vigorous stirring.

• Monitor the reaction progress by TLC or GC-MS. The reaction is typically complete within 2-4 hours.

• Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate (15 mL) and water (10 mL).

• Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer with ethyl acetate (2 x 10 mL).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield 4-methylbiphenyl.

Protocol 2: Bismuth(V)-Mediated O-Arylation of a Phenol

This procedure describes the phenylation of 4-methoxyphenol using bis(acetato-O)triphenylbismuth(V).

Materials:

• 4-Methoxyphenol (1.0 mmol, 124 mg)

• Bis(acetato-O)triphenylbismuth(V) (1.1 mmol, 614 mg)

• Dichloromethane (CH₂Cl₂) (10 mL)

• Round-bottom flask with a magnetic stir bar

Procedure:

• To a round-bottom flask open to the air, add 4-methoxyphenol and bis(acetato-O)triphenylbismuth(V).

• Add dichloromethane as the solvent.

• Stir the reaction mixture vigorously at room temperature.

• Monitor the reaction by TLC. The reaction is often complete within 12-24 hours.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• The crude product can be directly purified by column chromatography on silica gel, eluting with a hexane/ethyl acetate gradient, to isolate the desired 4-methoxyphenyl phenyl ether.

Workflow for Reagent Selection

Choosing the appropriate arylating agent is a critical decision in synthesis design. The following diagram outlines a logical workflow for this process.

Caption: A decision-making guide for selecting an arylating agent.

Conclusion and Future Outlook

Phenylboronic acid and bis(acetato-O)triphenylbismuth(V) are not competitors but rather complementary tools in the synthetic chemist's arsenal. Phenylboronic acid, via the robust and versatile Suzuki-Miyaura coupling, remains the unparalleled choice for the construction of carbon-carbon bonds, particularly in the synthesis of complex biaryl systems. Its predictable reactivity and broad substrate scope are well-established.

Conversely, bis(acetato-O)triphenylbismuth(V) offers a powerful and often milder alternative for the formation of carbon-heteroatom bonds. Its ability to function under palladium-free, ambient conditions makes it particularly attractive for late-stage functionalization and in contexts where heavy metal contamination is a concern. The low toxicity of bismuth further enhances its appeal as a "green" reagent.[22]

The future of cross-coupling will likely involve harnessing the unique attributes of main-group elements like bismuth to an even greater extent. The development of efficient, catalytic cycles for bismuth reagents that broaden their scope to include C-C bond formation, and the exploration of novel radical pathways, promise to unlock new synthetic possibilities that lie beyond the current reach of traditional transition metal catalysis.[15][19]

References

• Bismuth-Catalyzed Oxidative Coupling of Arylboronic Acids with Triflate and Nonaflate Salts. Journal of the American Chemical Society. [Link]

• Suzuki-Miyaura Coupling - Chemistry LibreTexts. [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide - Yoneda Labs. [Link]

• Suzuki Coupling - Organic Chemistry Portal. [Link]

• Suzuki Cross-Coupling of Phenylboronic Acid and 5- Iodovanillin - Rose-Hulman. [Link]

• C(sp2) Suzuki–Miyaura cross-coupling reactions using nitrile-functionalized NHC palladium complexes - PMC. National Center for Biotechnology Information. [Link]

• Bismuth-Catalyzed Oxidative Coupling of Arylboronic Acids with Triflate and Nonaflate Salts | Journal of the American Chemical Society - ACS Publications. [Link]

• The catalytic mechanism of the Suzuki-Miyaura reaction - ChemRxiv. [Link]

• Unveiling the full reaction path of the Suzuki–Miyaura cross-coupling in a single-molecule junction. Nature Communications. [Link]

• An Operationally Simple Aqueous Suzuki–Miyaura Cross-Coupling Reaction for an Undergraduate Organic Chemistry Laboratory | Journal of Chemical Education - ACS Publications. [Link]

• Suzuki Coupling of Aryl Chlorides with Phenylboronic Acid in Water, Using Microwave Heating with Simultaneous Cooling | Organic Letters - ACS Publications. [Link]

• Bis(acetato-O)triphenylbismuth(V) | Diacetoxytriphenylbismuth | (CH3CO2)2Bi(C6H5)3 - Ereztech. [Link]

• Suzuki-Miyaura Cross-Coupling of Aryl Chlorides in Water Using Ligandless Palladium on Activated Carbon | Request PDF - ResearchGate. [Link]

• The Suzuki Coupling Reaction of phenylboronic acid with 2,6-dibromopyridine by catalyzed by palladium complexes 3. - ResearchGate. [Link]

• Bismuth radical catalysis in the activation and coupling of redox-active electrophiles. Nature Chemistry. [Link]

• Synthesis of 2-Arylphenols via Formal Bismuth(V)-Mediated C–O Arylation of Guaiacols - PMC. National Center for Biotechnology Information. [Link]

• Ligand-free Suzuki–Miyaura cross-coupling with low Pd content: rapid development by a fluorescence-based high-throughput screening method - Organic & Biomolecular Chemistry (RSC Publishing). [Link]

• Bismuth radical catalysis in the activation and coupling of redox-active electrophiles - MPG.PuRe. [Link]

• Suzuki-Miyaura C-C Coupling Reactions Catalyzed by Supported Pd Nanoparticles for the Preparation of Fluorinated Biphenyl Derivatives - MDPI. [Link]

• Introducing Undergraduates to Research Using a Suzuki−Miyaura Cross-Coupling Organic Chemistry Miniproject - Pendidikan Kimia. [Link]

• Eco-Friendly Physical Activation Methods for Suzuki–Miyaura Reactions - MDPI. [Link]

• Heterogeneous Pd/C-catalyzed ligand-free, room-temperature Suzuki-Miyaura coupling reactions in aqueous media - PubMed. National Center for Biotechnology Information. [Link]

• Copper-catalyzed Ligand-Free Suzuki–Miyaura Coupling Reaction of Aryl Halides with Arylboronic Acid - Journal of Medicinal and Chemical Sciences. [Link]

• Synthesis, Properties Characterization and Applications of Various Organobismuth Compounds - MDPI. [Link]

• Chan–Evans–Lam Couplings with Copper Iminoarylsulfonate Complexes: Scope and Mechanism | ACS Catalysis - ACS Publications. [Link]

• Chan–Lam coupling - Wikipedia. [Link]

• Triphenylbismuth Diacetate - American Elements. [Link]

• A series of new generation bismuth and boron addition complexes of C60, prepared through high temperature solid state reactions. Indian Journal of Chemistry. [Link]

• Innovative Copper-Based Heterogeneous Catalyst for Chan–Lam Cross-Coupling - MDPI. [Link]

• From Boron to Bismuth: The Pre-transmetalation Complex in the Aryl Transfer - PMC - NIH. National Center for Biotechnology Information. [Link]

• RECENT DEVELOPMENTS ON BISMUTH (III) IN CARBON- CARBON BOND FORMATION CHEMISTRY. RASAYAN Journal of Chemistry. [Link]

• Characterization and Synthesis of triphenyl bismuth V Compounds - Jetir.Org. [Link]

• First atroposelective Chan–Lam coupling for the synthesis of C–N axially chiral biaryls. Nature Catalysis. [Link]

• Advances in Carbon–Element Bond Construction under Chan–Lam Cross-Coupling Conditions. Chemical Reviews. [Link]

• Bis(acetato-O)triphenylbismuth(V) | C22H21BiO4 | CID 16684857 - PubChem - NIH. National Center for Biotechnology Information. [Link]

• Bismuth goes "radical" to mimic the behavior of transition metals - W. Max-Planck-Institut für Kohlenforschung. [Link]

• Chan-Lam Coupling - Organic Chemistry Portal. [Link]

• Stereoselective copper-catalyzed Chan–Lam–Evans N-arylation of glucosamines with arylboronic acids at room temperature - Chemical Communications (RSC Publishing). [Link]

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A Comparative Guide for Researchers: Triphenylbismuth Diacetate vs. Triphenylbismuthine Reactivity

For chemists and drug development professionals, the selection of an appropriate arylating agent is a critical decision that can define the success of a synthetic strategy. Within the expanding toolkit of organometallic reagents, organobismuth compounds have carved out a significant niche, offering unique reactivity profiles under mild conditions. This guide provides an in-depth, objective comparison of two key players: the trivalent triphenylbismuthine and the pentavalent triphenylbismuth diacetate. By examining their performance with supporting experimental data, this document aims to equip researchers with the insights needed to make informed decisions in their synthetic endeavors.

The Decisive Factor: Bismuth's Oxidation State

At the heart of the reactivity differences between triphenylbismuthine and triphenylbismuth diacetate lies the oxidation state of the central bismuth atom. Triphenylbismuthine is a Bi(III) compound, while triphenylbismuth diacetate is a hypervalent Bi(V) species.[1] This fundamental electronic distinction governs their behavior as aryl donors and oxidizing agents.

• Triphenylbismuthine (Ph₃Bi) : This Bi(III) reagent is an air-stable, white solid, typically synthesized via the reaction of bismuth trichloride with an organometallic reagent like phenylmagnesium bromide. It serves as a versatile phenyl donor in various cross-coupling reactions.[2]

• Triphenylbismuth Diacetate (Ph₃Bi(OAc)₂) : As a Bi(V) compound, it is a more potent oxidizing agent. It is commonly prepared through the oxidation of its trivalent precursor, triphenylbismuthine.[3][4] Its utility extends to unique oxidative transformations in addition to arylations.

Head-to-Head in Copper-Catalyzed Arylations: A Substrate-Dependent Outcome

The most compelling comparison of these two reagents is found in copper-catalyzed C-N and C-O bond-forming reactions. Experimental evidence reveals a fascinating and synthetically crucial divergence in their reactivity, which is highly dependent on the nature of the nucleophile.

N-Arylation of Indoles: The Superiority of Triphenylbismuthine

In the copper-catalyzed N-arylation of indoles, the trivalent triphenylbismuthine is markedly more effective than its pentavalent counterpart. As the data below illustrates, Ph₃Bi, in the presence of a copper(II) acetate catalyst, delivers the N-arylated product in near-quantitative yield.

Table 1: Comparative Reactivity in the N-Arylation of Indole [1]

Entry	Bismuth Reagent	Catalyst (Cu(OAc)₂)	Yield (%)
1	Ph₃Bi	1.0 equiv	97
2	Ph₃Bi	None	Inactive
3	Ph₃Bi(OAc)₂	1.0 equiv	20
4	Ph₃Bi(OAc)₂	None	Inactive

Reaction Conditions: Indole (1.0 equiv), Bismuth reagent (1.0 equiv), CH₂Cl₂ (0.3 M), 50 °C. Data sourced from Hébert et al. (2016).[1]

This stark difference in yield highlights the superior efficacy of the Bi(III) reagent for this specific transformation. It is also critical to note that the reaction is entirely dependent on the copper catalyst, as both reagents are inactive in its absence.[1]

O-Arylation of Phenols: Triphenylbismuth Diacetate Prevails

In a striking reversal of reactivity, when the nucleophile is a phenol, the pentavalent triphenylbismuth diacetate emerges as the more potent arylating agent.

Table 2: Comparative Reactivity in the O-Arylation of Methyl 3-Hydroxybenzoate [1]

Entry	Bismuth Reagent	Catalyst (Cu(OAc)₂)	Outcome
1	Ph₃Bi	1.0 equiv	Less Reactive
2	Ph₃Bi	None	Inactive
3	Ph₃Bi(OAc)₂	1.0 equiv	More Reactive
4	Ph₃Bi(OAc)₂	None	Inactive

Reaction Conditions: Methyl 3-hydroxybenzoate (1.0 equiv), Bismuth reagent (1.0 equiv), CH₂Cl₂ (0.3 M), 50 °C. Data sourced from Hébert et al. (2016).[1]

This substrate-dependent reactivity underscores the necessity of tailoring the choice of bismuth reagent to the specific synthetic challenge at hand.

Mechanistic Rationale: A Glimpse into the Catalytic Cycle

The prevailing mechanistic hypothesis for these copper-catalyzed arylations involves a Bi/Cu transmetalation followed by reductive elimination from a copper(III) intermediate. The differing efficiencies of Ph₃Bi and Ph₃Bi(OAc)₂ likely arise from the kinetics of the initial transmetalation step with the copper catalyst, which is influenced by the oxidation state and ligand sphere of the bismuth reagent.

Caption: Experimental workflow for glycol cleavage.

This oxidative cleavage is a characteristic reaction of the pentavalent triphenylbismuth diacetate and is not observed with the trivalent triphenylbismuthine.

Experimental Protocols

Experimental Protocol for Copper-Catalyzed N-Arylation of Indole

• Assembly: In a dry reaction vial equipped with a magnetic stir bar, combine indole (1.0 eq.), triphenylbismuthine (1.0 eq.), and copper(II) acetate (1.0 eq.).

• Solvent Addition: Add anhydrous dichloromethane to achieve a concentration of 0.3 M.

• Reaction: Seal the vial and place it in a preheated oil bath at 50 °C. Stir the reaction mixture for the required time (monitor by TLC or LC-MS).

• Work-up: Upon completion, cool the reaction to room temperature and dilute with dichloromethane. Filter the mixture through a pad of celite to remove insoluble salts.

• Purification: Concentrate the filtrate under reduced pressure and purify the crude product by flash column chromatography on silica gel to afford the N-phenylindole.

Experimental Protocol for Copper-Catalyzed O-Arylation of Phenol

• Assembly: In a dry reaction vial with a magnetic stir bar, add the phenol (1.0 eq.), triphenylbismuth diacetate (1.0 eq.), and copper(II) acetate (1.0 eq.).

• Solvent Addition: Add anhydrous dichloromethane to a concentration of 0.3 M.

• Reaction: Seal the vial and heat to 50 °C in a preheated oil bath. Stir until the starting material is consumed (monitor by TLC or LC-MS).

• Work-up: After cooling to room temperature, dilute the mixture with dichloromethane and filter through a celite plug.

• Purification: Remove the solvent in vacuo and purify the residue by flash column chromatography to isolate the desired diaryl ether.

Conclusion and Recommendations

The choice between triphenylbismuth diacetate and triphenylbismuthine is not a matter of universal superiority but one of strategic selection based on the desired chemical transformation.

• For the copper-catalyzed N-arylation of indoles and related nitrogen-containing heterocycles, triphenylbismuthine is the unequivocally superior reagent, providing substantially higher yields. [1]* For the copper-catalyzed O-arylation of phenols, triphenylbismuth diacetate demonstrates enhanced reactivity and is the preferred reagent. [1]* For the specific oxidative cleavage of 1,2-glycols, triphenylbismuth diacetate is the required reagent due to its inherent oxidizing capacity.

A thorough understanding of the influence of the bismuth oxidation state on reactivity allows for the rational selection of the optimal reagent, thereby enhancing the efficiency and success of synthetic campaigns.

References

• Hébert, M., Petiot, P., Benoit, E., Dansereau, J., Ahmad, T., Le Roch, A., Ottenwaelder, X., & Gagnon, A. (2016). Synthesis of Highly Functionalized Triarylbismuthines by Functional Group Manipulation and Use in Palladium- and Copper-Catalyzed Arylation Reactions. The Journal of Organic Chemistry, 81(13), 5401–5416. [Link]

• Le Roch, A., Hébert, M., & Gagnon, A. (2020). Copper-Promoted N-Arylation of the Indole Side Chain of Tryptophan Using Triarylbismuthines. ResearchGate. [Link]

• Le Roch, A., Hébert, M., & Gagnon, A. (2020). Copper-Promoted O-Arylation of the Phenol Side Chain of Tyrosine Using Triarylbismuthines. ResearchGate. [Link]

• Nie, M., Tang, J., Zhou, X., & Xie, J. (2023). Copper-promoted S-arylation reactions with triarylbismuths for the synthesis of diaryl sulfides. PMC. [Link]

• Finet, J.-P., Fedorov, A. Y., Combes, S., & Boyer, G. (2002). Copper-catalysed α-aminoesters N-phenylation with triphenylbismuth diacetate. ResearchGate. [Link]

• Barton, D. H. R., Kashiwada, Y., & Motherwell, W. B. (1984). A catalytic method for α-glycol cleavage. RSC Publishing. [Link]

• Strieter, E. R., Bhayana, B., & Buchwald, S. L. (2009). Mechanistic Studies on the Copper-Catalyzed N-Arylation of Amides. MIT Open Access Articles. [Link]

• Do, H.-Q., & Daugulis, O. (2007). Copper-Catalyzed Arylation of Heterocycle C-H Bonds. Organic Chemistry Portal. [Link]

• Goel, R. G., & Prasad, H. S. (1970). Organobismuth compounds. I. Studies on triphenylbismuth(V) derivatives, Ph3BiX2. ResearchGate. [Link]

• Liu, Y., & Zhang, S. (2011). Efficient Iron/Copper-Cocatalyzed O-Arylation of Phenols with Bromoarenes. Organic Chemistry Portal. [Link]

• Hisana, K. N., Abdulla, C. M. A., & Anilkumar, G. (2022). Copper-Catalyzed N-Arylation of Indoles. OUCI. [Link]

• Wang, Z., & Tu, Y. (2021). Enantioselective Synthesis of α-Arylated Allene Ketones Through Sequential Bismuth(V)-mediated Arylation and Organocatalytic Protonation. PMC. [Link]

• Wikipedia. (n.d.). Glycol cleavage. Wikipedia. [Link]

• Perlin, A. S. (2006). Glycol-Cleavage Oxidation. ScienceDirect. [Link]

• Prof. Prakash @IIT. (2012, October 22). Periodic cleavage of glycols I Lecture I Alcohols I 1-2 diols I HIO4 I cyclic Intermediate [Video]. YouTube. [Link]

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A Senior Application Scientist's Guide to NMR Validation of Bis(acetato-O)triphenylbismuth(V) Reaction Products

For professionals in chemical research, particularly in the realm of drug development, the rigorous validation of reaction products is paramount. This guide provides an in-depth, technical comparison of the use of bis(acetato-O)triphenylbismuth(V) in N-arylation reactions, with a focus on the validation of the resulting products using Nuclear Magnetic Resonance (NMR) spectroscopy. We will explore the nuances of this methodology, compare it with alternative approaches, and provide the experimental data necessary for informed decision-making in your research.

Introduction: The Role of Bis(acetato-O)triphenylbismuth(V) in N-Arylation

Bis(acetato-O)triphenylbismuth(V), also known as triphenylbismuth diacetate, is a pentavalent organobismuth compound that has emerged as a valuable reagent in organic synthesis. Its utility in the formation of carbon-heteroatom bonds, particularly in N-arylation reactions, offers a compelling alternative to more traditional methods. The validation of the products of these reactions is a critical step, and NMR spectroscopy stands as the gold standard for unambiguous structural elucidation.

This guide will delve into a representative N-arylation reaction—the N-phenylation of acetamide—using bis(acetato-O)triphenylbismuth(V). We will provide a detailed experimental protocol, present the expected NMR data for both the starting material and the product, and compare this method with established alternatives such as the Ullmann condensation and the Buchwald-Hartwig amination.

Experimental Protocol: N-Phenylation of Acetamide

The following is a detailed, step-by-step methodology for the N-phenylation of acetamide using bis(acetato-O)triphenylbismuth(V), based on established procedures for similar N-arylation reactions.

Reaction Scheme:

(CH₃CO₂)₂Bi(C₆H₅)₃ + CH₃CONH₂ → C₆H₅NHCOCH₃

Materials:

• Bis(acetato-O)triphenylbismuth(V) (Reagent)

• Acetamide (Substrate)

• Copper(II) acetate (Catalyst)

• Dichloromethane (Solvent)

• Deuterated chloroform (CDCl₃) for NMR analysis

• Tetramethylsilane (TMS) for NMR internal standard

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine bis(acetato-O)triphenylbismuth(V) (1.1 mmol), acetamide (1.0 mmol), and copper(II) acetate (0.1 mmol).

• Solvent Addition: Add 10 mL of dichloromethane to the flask.

• Reaction Conditions: Stir the reaction mixture at room temperature for 24 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Workup: Upon completion, quench the reaction with a saturated aqueous solution of ammonium chloride. Extract the aqueous layer with dichloromethane (3 x 15 mL). Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent.

• NMR Sample Preparation: Dissolve a small sample of the purified product in CDCl₃ containing TMS for ¹H and ¹³C NMR analysis.

Causality Behind Experimental Choices:

• Copper(II) acetate catalyst: The presence of a copper catalyst is crucial for facilitating the transmetalation and reductive elimination steps of the reaction mechanism.

• Dichloromethane as solvent: Dichloromethane is a common solvent for this type of reaction due to its ability to dissolve the reactants and its relatively low boiling point, which simplifies the workup procedure.

• Room temperature reaction: The mild reaction conditions are a key advantage of using organobismuth reagents, reducing the risk of side reactions and decomposition of sensitive functional groups.

Experimental Workflow Diagram:

Caption: A step-by-step workflow for the N-phenylation of acetamide.

NMR Data for Reaction Validation

The unambiguous identification of the reaction product, N-phenylacetamide, is achieved by comparing the NMR spectra of the starting material and the purified product.

Logical Relationship for NMR Validation:

Caption: The logical process for validating the reaction product via NMR.

Table 1: Comparative ¹H and ¹³C NMR Data

Compound	¹H NMR (δ, ppm)	¹³C NMR (δ, ppm)
Bis(acetato-O)triphenylbismuth(V)	Phenyl (ortho, meta, para): 7.0 - 8.5 (m)Acetate (CH₃): 1.8 - 2.2 (s)	Phenyl (ipso): ~150Phenyl (ortho, meta, para): 128-135Carbonyl (C=O): ~178Methyl (CH₃): ~21
N-Phenylacetamide	Phenyl (ortho, meta, para): 7.09-7.53 (m)Amide (NH): ~7.8 (br s)Methyl (CH₃): 2.16 (s)	Phenyl (ipso): ~138Phenyl (ortho, meta, para): 120-129Carbonyl (C=O): ~169Methyl (CH₃): ~24

Comparison with Alternative N-Arylation Methods

While the use of bis(acetato-O)triphenylbismuth(V) offers mild reaction conditions, it is essential to compare its performance with established N-arylation methods.

1. Ullmann Condensation:

• Reagents: Aryl halide, amine, copper catalyst, and a base.

• Conditions: Typically requires high temperatures (100-200 °C).

• Advantages: Well-established and versatile.

• Disadvantages: Harsh reaction conditions can be incompatible with sensitive functional groups.

2. Buchwald-Hartwig Amination:

• Reagents: Aryl halide or triflate, amine, palladium catalyst, and a phosphine ligand.

• Conditions: Generally milder than the Ullmann condensation, but can still require elevated temperatures.

• Advantages: Broad substrate scope and high functional group tolerance.[1]

• Disadvantages: Palladium catalysts can be expensive, and phosphine ligands can be air-sensitive.

Comparative Reaction Pathways:

Caption: A visual comparison of three common N-arylation reaction pathways.

Table 2: NMR Data for N-Phenylacetamide from Alternative Methods

The expected ¹H and ¹³C NMR data for N-phenylacetamide remains consistent regardless of the synthetic method used for its preparation. The key to validation lies in the purity of the final product and the absence of signals corresponding to starting materials and byproducts specific to each reaction.

Conclusion and Future Outlook

The use of bis(acetato-O)triphenylbismuth(V) for N-arylation reactions presents a valuable tool for the synthetic chemist, offering mild reaction conditions that can be advantageous for complex molecule synthesis. The validation of reaction products through NMR spectroscopy is a non-negotiable step in ensuring the integrity of research findings. By understanding the characteristic NMR signatures of both the starting materials and the desired products, researchers can confidently and accurately report their synthetic achievements.

Future research in this area will likely focus on expanding the substrate scope of organobismuth reagents, developing more efficient catalytic systems, and exploring their applications in the synthesis of novel pharmaceutical compounds. As these advancements are made, the principles of rigorous NMR validation outlined in this guide will remain fundamental to the progression of chemical science.

References

• American Chemical Society. ACS Research Data Guidelines. [Link]

• Royal Society of Chemistry. Experimental reporting. [Link]

• Miloudi, A., & Benhalouche, M. E. H. (2018). System Action of Copper Diacetate and Triphenylbismuth Diacetate on the Arylation of a Variety of Heteroarylamine. AASCIT Journal of Chemistry, 4(2), 18-26.
• Klapars, A., Antilla, J. C., Huang, X., & Buchwald, S. L. (2001). A General and Efficient Copper Catalyst for the Amidation of Aryl Halides and the N-Arylation of Nitrogen Heterocycles. Journal of the American Chemical Society, 123(31), 7727–7729.
• Strieter, E. R., Bhayana, B., & Buchwald, S. L. (2009). Mechanistic Studies on the Copper-Catalyzed N-Arylation of Amides. Journal of the American Chemical Society, 131(1), 78–88.
• Goodbrand, H. B., & Hu, N. X. (1999). Ligand-Accelerated Catalysis of the Ullmann Condensation: Application to Hole Conducting Triarylamines. The Journal of Organic Chemistry, 64(2), 670–674.
• Yin, J., & Buchwald, S. L. (2000). A Catalytic Asymmetric Suzuki Coupling for the Synthesis of Axially Chiral Biaryl Compounds. Journal of the American Chemical Society, 122(48), 12051–12052.

Sources

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Advanced Cross-Coupling Strategies: A Comparative Guide to Bis(acetato-O)triphenylbismuth(V) vs. Lead Tetraacetate

As transition-metal-catalyzed C–N and C–O bond formation continues to evolve, the selection of the main-group aryl donor remains a critical variable in achieving high cross-coupling efficiency. Among the most historically significant, yet mechanistically divergent, reagents for these transformations are pentavalent bismuth compounds and tetravalent lead systems.

This guide provides an in-depth comparative analysis of bis(acetato-O)triphenylbismuth(V) [Ph₃Bi(OAc)₂] and lead tetraacetate [Pb(OAc)₄] in the context of copper-catalyzed ligand coupling. By dissecting their mechanistic causality, functional group tolerance, and protocol design, this document serves as a definitive resource for researchers optimizing late-stage arylation in drug development.

Mechanistic Causality & Reaction Dynamics

The fundamental difference in cross-coupling efficiency between these two reagents stems from their distinct electronic structures and their roles within the catalytic cycle.

The Bismuth Advantage: Direct, Mild Transmetalation

Bis(acetato-O)triphenylbismuth(V) is a highly electrophilic, pentavalent aryl donor. In the solid state, it adopts a distorted pentagonal bipyramidal geometry where the acetate groups act as bidentate ligands[1]. During copper-catalyzed cross-coupling, the high electrophilicity of the Bi(V) center facilitates rapid transmetalation of the equatorial phenyl groups to the Cu(II) catalyst. Crucially, Ph₃Bi(OAc)₂ acts exclusively as an aryl source under strictly neutral conditions, lacking the strong oxidizing power that typically degrades sensitive organic substrates. This causality explains its exceptional efficiency in the O-phenylation of sensitive tertiary alcohols and α-hydroxy carbonyl compounds[2].

The Lead Dilemma: Oxidative Interference

Unlike the bismuth reagent, lead tetraacetate is rarely used as a direct aryl donor. Instead, it is employed in situ alongside arylboronic acids to generate aryllead(IV) triacetates [ArPb(OAc)₃], which subsequently undergo Cu-catalyzed cross-coupling[3]. The causality of its lower efficiency in complex molecular settings lies in its dual nature: Pb(OAc)₄ is a potent oxidant (famous for Criegee glycol cleavage). If the transmetalation to lead is incomplete, residual Pb(IV) can prematurely oxidize the nucleophile (e.g., converting primary amines to azo compounds or cleaving vicinal diols) before the desired Cu-mediated reductive elimination can occur.

Mechanistic divergence in Cu-catalyzed arylation using Bi(V) vs. Pb(IV) reagents.

Comparative Efficacy in Complex Molecular Settings

Empirical data consistently demonstrates that Ph₃Bi(OAc)₂ outperforms Pb(OAc)₄ systems when dealing with electron-rich or easily oxidizable substrates. For example, in the copper-catalyzed phenylation of 4-aminoacridine, due to competitive oxidation of the acridine core[4].

Quantitative Performance Summary

Reaction Parameter	Bis(acetato-O)triphenylbismuth(V)	Lead Tetraacetate + Arylboronic Acid
Active Arylating Species	Ph₃Bi(OAc)₂ (Direct)[5]	ArPb(OAc)₃ (Generated in situ)[3]
Typical Yields (O-Arylation)	80–95% (Highly efficient for tertiary alcohols)[2]	40–60% (Limited by oxidative side reactions)
Typical Yields (N-Arylation)	75–90% (Tolerates electron-rich amines)[4]	60–85% (Fails with highly oxidizable cores)[4]
Reaction Environment	Strictly Neutral, Room Temperature	Neutral to Mildly Basic, Room Temperature
Functional Group Tolerance	Excellent (Preserves glycols and sensitive amines)	Poor to Moderate (Risk of glycol cleavage)[6]
Toxicity & Handling	Low to Moderate	High (Severe heavy metal toxicity)

Self-Validating Experimental Workflows

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. Each workflow incorporates specific checkpoints to verify the mechanistic causality of the reaction steps.

Protocol A: Cu-Catalyzed O-Phenylation using Ph₃Bi(OAc)₂

This protocol leverages the mild nature of Bi(V) to arylate sterically hindered tertiary alcohols without inducing elimination or oxidation[2].

• Preparation : In an oven-dried Schlenk flask under an argon atmosphere, dissolve the tertiary alcohol (1.0 mmol) and Ph₃Bi(OAc)₂ (1.2 mmol) in anhydrous CH₂Cl₂ (5.0 mL).

• Catalyst Addition : Add anhydrous Cu(OAc)₂ (1 mol%).

  • Causality: The Cu(II) center coordinates the alcohol and undergoes transmetalation with the Bi(V) reagent. The low catalyst loading is sufficient because the high electrophilicity of Bi(V) ensures rapid turnover[2].

• Internal Validation Setup : Add dodecane (0.5 mmol) as an internal standard for quantitative GC-MS tracking.

• Reaction : Stir the mixture at room temperature for 12 hours.

• Validation Checkpoint : Extract a 50 µL aliquot, filter through a micro-silica plug, and analyze via GC-MS.

  • Self-Validation: The product-to-dodecane ratio should indicate >90% conversion. If unreacted alcohol persists while the Bi(V) reagent has degraded, verify the anhydrous nature of the solvent; trace moisture competitively hydrolyzes the delicate Bi–C bond.

• Workup : Concentrate the mixture under reduced pressure and purify via standard flash column chromatography.

Protocol B: One-Pot N-Arylation via Pb(OAc)₄ and Arylboronic Acid

This protocol generates the active aryllead species in situ. Strict stoichiometric control is required to prevent the lead oxidant from destroying the nucleophile[3].

• Pre-activation : Dissolve the arylboronic acid (1.2 mmol) and Pb(OAc)₄ (1.2 mmol) in anhydrous CHCl₃ (5.0 mL). Stir at room temperature for 1 hour.

  • Causality: Pb(OAc)₄ undergoes a ligand exchange with the boronic acid to generate the active electrophile, ArPb(OAc)₃, alongside acetic acid byproducts[3].

• Validation Checkpoint : Spot the reaction mixture onto starch-iodide paper.

  • Self-Validation: A negative result (absence of a blue-black color) confirms the complete consumption of the highly oxidizing Pb(OAc)₄. Do not proceed if the test is positive, as residual Pb(IV) will oxidatively degrade the incoming amine.

• Coupling : Once validated, add the amine nucleophile (1.0 mmol) and Cu(OAc)₂ (10 mol%). Stir at room temperature for 8 hours.

• Workup : Filter the crude mixture through a pad of Celite to remove toxic lead salts. Concentrate the filtrate and purify via chromatography.

Conclusion

While both reagents facilitate copper-catalyzed cross-coupling under relatively mild conditions, bis(acetato-O)triphenylbismuth(V) offers vastly superior cross-coupling efficiency and functional group tolerance compared to lead tetraacetate . The ability of Ph₃Bi(OAc)₂ to act as a direct, non-oxidative aryl donor eliminates the catastrophic side reactions associated with residual Pb(IV) oxidants, making it the reagent of choice for the late-stage functionalization of complex, sensitive pharmaceutical intermediates.

References

• Synthesis, Properties Characterization and Applications of Various Organobismuth Compounds. National Institutes of Health (PMC).[Link]

• Copper(II)-catalyzed O-phenylation of alcohols with organobismuth(V) reagents. Arkivoc.[Link]

• The Complementary Competitors: Palladium and Copper in C–N Cross-Coupling Reactions. ACS Organometallics.[Link]

• Arylboronic acid-lead tetraacetate-copper diacetate: A one-pot system for copper-catalyzed N-arylation under neutral conditions. ResearchGate.[Link]

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• 5. Synthesis, Properties Characterization and Applications of Various Organobismuth Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Triphenylbismuth Diacetate | 7239-60-3 | Benchchem [benchchem.com]

evaluating the green chemistry profile of bis(acetato-O)triphenylbismuth(V)

Evaluating the Green Chemistry Profile of Bis(acetato-O)triphenylbismuth(V): A Comparative Guide

Executive Summary The pharmaceutical and fine chemical industries are under increasing regulatory pressure to phase out toxic heavy-metal reagents. Bis(acetato-O)triphenylbismuth(V)—commonly known as triphenylbismuth diacetate or Ph3Bi(OAc)2—has emerged as a premier green alternative for complex oxidations and ligand coupling reactions. This guide provides a rigorous comparative analysis of Ph3Bi(OAc)2 against traditional reagents, supported by mechanistic insights and validated experimental protocols.

Mechanistic Profiling & Causality: The Bismuth Advantage

Bismuth is uniquely positioned in the periodic table; despite being a heavy pnictogen (Group 15), it exhibits remarkably low toxicity and is non-radioactive, earning it the title of the "green metal"[MIT DSpace][1].

The chemical efficacy of Ph3Bi(OAc)2 (CAS: 7239-60-3)[Chem-Impex][2] is driven by the Bi(III)/Bi(V) redox cycle. The pentavalent bismuth center is highly electrophilic, facilitating the transfer of its ligands (phenyl or acetate) to nucleophilic substrates (like alcohols or amines). The causality of its green profile lies in the thermodynamic driving force of reductive elimination: after transferring the ligand or oxidizing the substrate, the Bi(V) species collapses back into the highly stable, benign Bi(III) state (triphenylbismuth, Ph3Bi)[ACS Publications][3].

Catalytic cycle of Bi(V)-mediated oxidation demonstrating the closed-loop regeneration of Ph3Bi.

Comparative Performance Data

When evaluating Ph3Bi(OAc)2 against historical and contemporary alternatives, the metrics of atom economy, byproduct toxicity, and reaction conditions heavily favor the bismuth reagent. Historically, Lead(IV) acetate (Pb(OAc)4) was the reagent of choice for oxidative cleavages and plumbation[Organic Syntheses][4]. However, the generation of highly toxic Pb(II) waste renders it obsolete under modern environmental frameworks.

Reagent	Primary Application	Toxicity Profile	Atom Economy & Byproducts	Green Chemistry Viability
Ph3Bi(OAc)2	O-/N-Arylation, Oxidation	Low (Benign metal)	Generates Ph3Bi; easily recovered and recycled.	High
Pb(OAc)4	Oxidation, Plumbation	Extreme (Heavy metal)	Generates Pb(OAc)2; severe environmental hazard.	Low
PhI(OAc)2	Oxidation	Low to Moderate	Generates PhI; recyclable but odorous.	High
Dess-Martin (DMP)	Alcohol Oxidation	Moderate (Shock sensitive)	Generates iodophthalic acid derivatives; poor economy.	Moderate

Experimental Workflows & Self-Validating Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. The causality of each step is explained to empower researchers to troubleshoot and optimize.

Protocol A: Green Catalytic Oxidation of Hydrazones to Diazo Compounds

Objective: Convert hydrazones to diazo compounds using catalytic Ph3Bi and a green terminal oxidant, bypassing stoichiometric heavy metal waste[ACS Publications][3].

• Substrate Preparation: Dissolve the hydrazone substrate (1.0 mmol) in a green solvent mixture (e.g., MeOH/H2O). Causality: Protic solvents stabilize the transient diazo species and facilitate the solubility of the terminal oxidant.

• Catalyst Activation: Add Triphenylbismuth (Ph3Bi) (5–10 mol%) and Acetic Acid (AcOH) (10–15 mol%). Causality: AcOH is strictly required as the acetate ligand source for the in situ generation of the active Ph3Bi(OAc)2 species.

• Oxidant Introduction: Slowly add Sodium Perborate Monohydrate (NaBO3·H2O) (1.2 equiv). Causality: NaBO3 acts as a stable, mild source of peroxide that selectively oxidizes Bi(III) to Bi(V) without degrading the sensitive diazo product.

• Monitoring & Workup: Stir at room temperature for 2-4 hours. Monitor via TLC. Upon completion, extract with ethyl acetate. The catalytic Ph3Bi remains in the organic layer and can be recovered via short-path silica filtration.

Step-by-step workflow for the catalytic Bi(V)-mediated oxidation of hydrazones.

Protocol B: Copper-Catalyzed O-Arylation of Phenols

Objective: Achieve selective O-arylation using stoichiometric Ph3Bi(OAc)2 under mild conditions[ACS Publications][5].

• Reagent Assembly: Combine the phenol derivative (1.0 equiv) and Ph3Bi(OAc)2 (1.2 equiv) in dichloromethane (DCM).

• Co-Catalyst Addition: Add Copper(II) acetate (Cu(OAc)2) (10 mol%) and a tertiary amine base (e.g., pyridine, 2.0 equiv). Causality: While Ph3Bi(OAc)2 is a potent electrophile, copper is absolutely essential to facilitate the transmetalation of the phenyl group from Bi(V) to the Cu center, which then undergoes reductive elimination to form the C-O bond. Without copper, the reaction stalls completely.

• Execution: Stir at 40°C under an inert atmosphere for 12 hours.

• Purification: Quench with saturated NH4Cl to remove copper salts. The primary byproduct, Ph3Bi, elutes rapidly during column chromatography, allowing for near-quantitative recovery and subsequent re-oxidation.

Conclusion: The Future of Organobismuth in Drug Development

The transition from highly toxic lead and thallium reagents to bismuth-based alternatives represents a critical maturation in synthetic chemistry. Bis(acetato-O)triphenylbismuth(V) not only matches the reactivity of its toxic predecessors but often exceeds them in selectivity and functional group tolerance. By adopting catalytic protocols that regenerate the Bi(V) species in situ, drug development professionals can drastically lower the E-factor of their synthetic routes while maintaining rigorous safety standards.

References

• Chem-Impex. "Triphenylbismuth diacetate - Chem-Impex". Chem-Impex International.
• ACS Publications. "Catalytic Bismuth(V)-Mediated Oxidation of Hydrazones into Diazo Compounds". Organic Letters.
• MIT DSpace. "Main Group Redox Catalysis of Organopnictogens". J Am Chem Soc / PMC.
• Organic Syntheses. "Aryllead(IV) Tricarboxylates". Organic Syntheses.
• ACS Publications. "Synthesis of Highly Functionalized Triarylbismuthines by Functional Group Manipulation and Use in Palladium- and Copper-Catalyzed Arylation Reactions". The Journal of Organic Chemistry.

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• 5. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

Bis(acetato-O)triphenylbismuth(V) proper disposal procedures

Comprehensive Guide to the Safe Handling and Disposal of Bis(acetato-O)triphenylbismuth(V)

As an organometallic reagent, Bis(acetato-O)triphenylbismuth(V)—commonly known as triphenylbismuth diacetate—is a highly valuable compound utilized in organic synthesis, particularly for carbon-carbon and carbon-heteroatom bond formation[1]. While bismuth compounds generally exhibit lower acute toxicity compared to neighboring heavy metals like lead or antimony[2], they still present specific environmental and biological hazards if mismanaged[3].

For researchers, scientists, and drug development professionals, establishing a self-validating, compliant waste management protocol is not just a regulatory requirement; it is a critical component of laboratory safety and environmental stewardship[4]. This guide details the operational and logistical procedures required for the proper disposal of triphenylbismuth diacetate waste streams.

Hazard Assessment and Causality in Waste Management

The fundamental principle governing the prudent handling of laboratory waste is that no experimental activity should commence without a pre-formulated disposal plan[5]. Triphenylbismuth diacetate (CAS: 7239-60-3) is stable under normal conditions but must be isolated from the general municipal waste stream[6].

Why strict segregation is required: Unlike purely organic solvents, triphenylbismuth diacetate contains a heavy metal center. In biological and environmental systems, chronic exposure to bismuth compounds can lead to bioaccumulation and nephrotoxicity[2][3]. Furthermore, mixing organometallic waste with standard aqueous or incompatible organic waste can trigger unforeseen catalytic reactions or precipitate insoluble, intractable heavy metal sludges that complicate downstream processing by Environmental Health and Safety (EHS) facilities[7].

Waste Stream Segregation Workflow

The following diagram illustrates the logical decision tree for segregating waste generated during reactions involving triphenylbismuth diacetate.

Workflow for the segregation and disposal of Triphenylbismuth Diacetate laboratory waste.

Step-by-Step Disposal Methodologies

To ensure a self-validating safety system, every step of the disposal process must be verifiable by laboratory personnel before the waste is transferred to a licensed disposal company[6].

Protocol A: Management of Liquid Organometallic Waste

Liquid waste typically consists of spent reaction solvents (e.g., dichloromethane, toluene) containing dissolved triphenylbismuth diacetate or its catalytic byproducts.

• Container Selection: Select a high-density polyethylene (HDPE) or glass waste carboy that is chemically compatible with the primary solvent[5].

• Segregation: Ensure the container is explicitly designated for "Organometallic/Heavy Metal Liquid Waste." Do not mix with halogen-free organic waste unless the primary solvent is also halogen-free, and never mix with aqueous waste streams[7].

• Transfer: In a well-ventilated fume hood, carefully decant or funnel the liquid waste into the container.

• Volume Control: Fill the container to an absolute maximum of 90% capacity. Causality: Leaving a 10% headspace prevents over-pressurization from vapor expansion and minimizes the risk of spillage during transit[7][8].

• Sealing and Labeling: Seal the container tightly with a leak-proof cap. Attach a hazardous waste tag immediately, explicitly listing "Bis(acetato-O)triphenylbismuth(V)" and the associated solvents.

Protocol B: Management of Solid Contaminated Waste

Solid waste includes unused reagent, contaminated filter paper, Celite/silica gel from filtration, and disposable PPE.

• Collection: Gather all solid waste contaminated with the bismuth compound. If dealing with fine powders, ensure collection is done without creating airborne dust, as inhalation poses a toxicity risk[6][9].

• Containment: Place the materials into a puncture-proof, sealable container or a heavy-duty 30L snap-lid bucket designated for solid chemical waste[8].

• Consolidation: If the solid is highly reactive or wet with incompatible solvents, allow it to dry in a fume hood before sealing, or package it separately to prevent off-gassing inside the sealed container.

• Handoff: Label as "Solid Organometallic Waste - Contains Bismuth" and entrust to your institution's licensed waste disposal company[6].

Quantitative Logistics Summary

The following table summarizes the operational parameters for managing triphenylbismuth diacetate waste streams to ensure rapid compliance checks.

Waste Category	Primary Contaminants	Approved Container Material	Max Fill Volume	Primary Hazard Class	Disposal Route
Liquid (Halogenated)	Bismuth complexes, DCM, Chloroform	Glass or HDPE	90%	Toxic / Organometallic	Licensed EHS Incineration
Liquid (Non-Halogenated)	Bismuth complexes, Toluene, Ether	Glass or HDPE	90%	Flammable / Organometallic	Licensed EHS Incineration
Solid Waste	Unused reagent, Silica, Filter paper	Snap-lid bucket / Heavy-duty bag	90%	Toxic Solid	Licensed EHS Landfill/Incineration
Aqueous Washes	Trace Bismuth, Water, Salts	HDPE	90%	Heavy Metal Aqueous	Licensed EHS Chemical Treatment

References

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Navigating the Safe Handling of Bis(acetato-O)triphenylbismuth(V): A Practical Guide

A Senior Application Scientist's Protocol for Ensuring Laboratory Safety and Operational Integrity

The expanding role of organobismuth compounds in organic synthesis and drug development necessitates a clear and practical understanding of their handling requirements.[1][2] This guide provides essential, experience-driven safety and logistical information for researchers, scientists, and drug development professionals working with Bis(acetato-O)triphenylbismuth(V). While this compound is not classified as hazardous under OSHA's Hazard Communication Standard, a culture of safety and adherence to best practices is paramount in the laboratory.[3]

Hazard Assessment: Understanding the Compound

Bis(acetato-O)triphenylbismuth(V) is a solid organobismuth compound.[3] According to the available Safety Data Sheet (SDS), it has no known significant acute or chronic health hazards.[3] However, it is crucial to recognize that the toxicological properties of many complex chemicals have not been fully investigated.[4] Therefore, treating this compound with a degree of caution is a cornerstone of responsible laboratory practice.

Thermal decomposition of related organometallic compounds can lead to the release of irritating gases and vapors, such as carbon monoxide, carbon dioxide, and heavy metal oxides.[4][5]

Personal Protective Equipment (PPE): Your First Line of Defense

A proactive approach to PPE is fundamental. The following table summarizes the recommended PPE for handling Bis(acetato-O)triphenylbismuth(V).

Operation	Eye Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing and Transfer (Small Scale)	Safety glasses with side shields	Nitrile or neoprene gloves	Laboratory coat	Not generally required
Weighing and Transfer (Large Scale)	Chemical safety goggles	Nitrile or neoprene gloves	Laboratory coat	N95 respirator (if dust is generated)
In Solution/Reaction	Chemical safety goggles	Nitrile or neoprene gloves	Laboratory coat	Not generally required
Spill Cleanup	Chemical safety goggles	Heavy-duty nitrile or neoprene gloves	Laboratory coat	N95 respirator

Rationale for PPE Selection

• Eye Protection : Chemical safety goggles provide a seal around the eyes and are essential for protecting against splashes when working with solutions or in the event of a spill.[6] For low-volume solid transfers, safety glasses with side shields offer adequate protection.

• Hand Protection : Neoprene or nitrile rubber gloves are recommended for handling organobismuth compounds.[7] It is good practice to double-glove when handling any chemical for extended periods or in larger quantities.[8]

• Body Protection : A standard laboratory coat should be worn to protect against incidental contact and contamination of personal clothing.[6][9]

• Respiratory Protection : While not typically required for small-scale use in a well-ventilated area, an N95 respirator is advised if there is a potential for generating dust, particularly when handling larger quantities.

Operational Plan: A Step-by-Step Guide to Safe Handling

Preparation

• Designated Area : Conduct all work with Bis(acetato-O)triphenylbismuth(V) in a designated area of the laboratory, such as a chemical fume hood, especially when handling larger quantities or if there is a potential for dust generation.

• Gather Materials : Before starting, ensure all necessary equipment, including PPE, spatulas, weighing paper, and waste containers, are readily available.

• Review the SDS : Always have the Safety Data Sheet readily accessible and review it before beginning work.[3]

Handling Procedure

• Don PPE : Put on the appropriate PPE as outlined in the table above.

• Weighing : Carefully weigh the desired amount of the solid compound. Avoid creating dust. Use a spatula to transfer the solid.

• Transfer : Gently transfer the compound to the reaction vessel.

• In Solution : If preparing a solution, add the solvent to the solid slowly to avoid splashing.

• Post-Handling : After handling, wash hands thoroughly with soap and water, even after removing gloves.[3]

Disposal Plan: Responsible Waste Management

Improper disposal of chemical waste can have serious environmental consequences.

• Solid Waste : Place any solid waste, including contaminated weighing paper and gloves, in a designated, labeled hazardous waste container.[3]

• Liquid Waste : Unused solutions containing Bis(acetato-O)triphenylbismuth(V) should be collected in a labeled hazardous waste container. Do not pour any solutions down the drain.[4]

• Container Disposal : Empty containers should be triple-rinsed with a suitable solvent. The rinsate should be collected as hazardous waste. Once clean, the container can be disposed of according to your institution's guidelines.[10]

• Licensed Disposal : All waste containing Bis(acetato-O)triphenylbismuth(V) must be disposed of through a licensed waste disposal contractor.[3]

Emergency Procedures: Spill and Exposure Response

Spill Response

• Evacuate : If a significant spill occurs, evacuate the immediate area.

• Isolate : Prevent the spill from spreading.

• Cleanup : For a small spill of solid material, carefully sweep or vacuum the material and place it in a labeled hazardous waste container.[3] Avoid generating dust.

• Decontaminate : Clean the spill area with a suitable solvent and collect the cleaning materials as hazardous waste.

Exposure Response

• Skin Contact : Immediately wash the affected area with soap and plenty of water.[1] Remove contaminated clothing.

• Eye Contact : Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally.[1] Seek medical attention.

• Inhalation : Move the affected person to fresh air.[1] If breathing is difficult, seek medical attention.

• Ingestion : Do not induce vomiting.[1] Rinse the mouth with water and seek immediate medical attention.[1]

Visualizing the PPE Decision-Making Process

The following diagram illustrates the logical flow for selecting the appropriate level of Personal Protective Equipment when working with Bis(acetato-O)triphenylbismuth(V).

Caption: Decision tree for selecting appropriate PPE.

References

• Ereztech. (n.d.). SAFETY DATA SHEET: Bis(acetato-O)triphenylbismuth(V). Retrieved from [Link]

• Gelest, Inc. (2015, November 17). TRIPHENYLBISMUTH SAFETY DATA SHEET. Retrieved from [Link]

• Ereztech. (n.d.). Bis(acetato-O)triphenylbismuth(V) | Diacetoxytriphenylbismuth | (CH3CO2)2Bi(C6H5)3. Retrieved from [Link]

• Cole-Parmer. (2005, October 3). Material Safety Data Sheet - Triphenylbismuth, 98% (GC). Retrieved from [Link]

• CHEMM. (2026, March 23). Personal Protective Equipment (PPE). Retrieved from [Link]

• Environmental Health and Safety, University of Colorado Boulder. (n.d.). Personal Protective Equipment Requirements for Laboratories. Retrieved from [Link]

• Lab Manager. (2009, July 30). Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Bis(acetato-O)triphenylbismuth(V). PubChem. Retrieved from [Link]

• Provista. (2022, October 6). 8 Types of PPE to Wear When Compounding Hazardous Drugs. Retrieved from [Link]

• Organic Chemistry at CU Boulder. (n.d.). Protective Gear. Retrieved from [Link]

• Ferreira, R. S., et al. (2021). Bioactive Bismuth Compounds: Is Their Toxicity a Barrier to Therapeutic Use?. Pharmaceuticals, 14(1), 57. [Link]

• Research Safety, Northwestern University. (2023, February 27). Hazardous Waste Disposal Guide. Retrieved from [Link]

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